(R)-Nornicotine-d4

• CAS: 1259761-67-5

Core Science & Biosynthesis

Introduction: The Quintessential Internal Standard for Nicotine Metabolite Research

An In-depth Technical Guide to (R,S)-Nornicotine-d4: Structure, Properties, and Application as an Internal Standard

Nornicotine, a primary metabolite of nicotine, is a critical biomarker in toxicological studies, clinical research, and evaluations of tobacco exposure.[1][2] Accurate and precise quantification of this analyte in complex biological matrices like plasma and urine is paramount. The gold standard for such quantification is liquid chromatography-tandem mass spectrometry (LC-MS/MS), a technique whose reliability hinges on the use of a suitable internal standard.[3][4]

This guide provides a comprehensive technical overview of (R,S)-Nornicotine-d4 (CAS No: 66148-18-3), the stable isotope-labeled (SIL) analogue of nornicotine.[5][6] As Senior Application Scientists, we move beyond mere specifications to explore the causality behind its design, the rationale for its synthesis, and its field-proven application. A crucial point of clarification is the compound's stereochemistry. While specific enantiomers of nornicotine may have different pharmacological profiles, the universally accepted and commercially available internal standard is the racemic mixture, (R,S)-Nornicotine-d4.[7][8] This form is ideal for the accurate quantification of total nornicotine, as it co-elutes and ionizes identically to the native analyte, compensating for analytical variability.[4][9] This guide will elucidate the chemical properties, analytical applications, and the underlying scientific principles that establish (R,S)-Nornicotine-d4 as an indispensable tool for researchers.

Part 1: Molecular Architecture and Synthetic Strategy

Chemical Structure and Rationale for Deuteration

The efficacy of a SIL internal standard is defined by its structural fidelity to the analyte and its distinct mass signature. (R,S)-Nornicotine-d4 is composed of a pyridine ring linked to the C2 position of a pyrrolidine ring, which contains a chiral center. The key modification is the substitution of four hydrogen atoms with deuterium on the pyridine ring (at the 2, 4, 5, and 6 positions).[7][10][11]

Key Structural Features:

• Chiral Center: The carbon atom at the 2-position of the pyrrolidine ring is a stereocenter, leading to (R) and (S) enantiomers. The standard is a racemic (1:1) mixture of these enantiomers.[1]

• Stable Isotope Labeling: The four deuterium atoms are strategically placed on the aromatic pyridine ring. This position is chemically robust and minimizes the risk of back-exchange (loss of deuterium) during sample preparation and analysis, a potential issue if labeling were on the more labile pyrrolidine ring. This ensures the isotopic purity and quantitative accuracy of the standard.

• Mass Shift: The incorporation of four deuterium atoms results in a mass increase of 4 Daltons (Da) compared to the endogenous nornicotine. This mass difference is ideal for mass spectrometry, providing a clear distinction between the analyte and the internal standard without isotopic crosstalk, thereby ensuring signal integrity.

Caption: Simplified synthetic workflow resulting in racemic (R,S)-Nornicotine-d4.

Part 2: Physicochemical and Analytical Properties

The physical and chemical characteristics of (R,S)-Nornicotine-d4 are critical for its proper handling, storage, and application in analytical methods.

Summary of Physicochemical Data

Property	Value	Source(s)
Chemical Formula	C₉H₈D₄N₂	[5][6][7]
Molecular Weight	~152.23 g/mol	[5][6][12]
CAS Number	66148-18-3	[5][7][12]
Synonyms	(±)-Nornicotine-d4, rac-Nornicotine-d4, DL-Nornicotine-d4	[5][7][10]
Appearance	Colorless to light yellow oil	[1][10]
Purity	≥98%	[6]
Isotopic Purity	≥99% deuterated forms (d1-d4)	[6][7]
Solubility	Soluble in Methanol	[7][10]
Storage	-20°C, under inert atmosphere, protected from light	[7][10][13]

Mass Spectrometric Profile

In a typical LC-MS/MS experiment using positive electrospray ionization (ESI), both nornicotine and (R,S)-Nornicotine-d4 will protonate to form the precursor ions [M+H]⁺. The mass difference of 4 Da is maintained in the precursor and subsequent product ions, allowing for specific detection using Multiple Reaction Monitoring (MRM).

Plausible MRM Transitions:

• Nornicotine (Analyte): The precursor ion [M+H]⁺ has an m/z of 149.2. Fragmentation would likely lead to product ions resulting from the loss of the pyrrolidine ring or parts thereof.

• (R,S)-Nornicotine-d4 (Internal Standard): The precursor ion [M+H]⁺ has an m/z of 153.2. It will undergo the same fragmentation pathway as the unlabeled analyte, producing product ions that are also 4 Da heavier. This parallel fragmentation behavior is a hallmark of an ideal SIL internal standard, ensuring that any matrix-induced fragmentation variations affect both the analyte and the standard equally.

Part 3: Application in Quantitative Bioanalysis

The primary application of (R,S)-Nornicotine-d4 is as an internal standard for the quantification of nornicotine in biological samples. [7][13]Its role is to correct for analyte loss during sample processing and to normalize for variations in instrument response, such as matrix-induced ion suppression or enhancement. [4]

Protocol: Quantification of Nornicotine in Human Plasma via LC-MS/MS

This protocol provides a robust, self-validating framework for the analysis of nornicotine. The inclusion of the SIL internal standard at the very first step is critical for ensuring accuracy.

1. Materials and Reagents:

• (R,S)-Nornicotine-d4 solution (e.g., 100 µg/mL in methanol). [13]* Nornicotine analytical standard.

• LC-MS grade methanol, acetonitrile, and water.

• Formic acid and ammonium acetate.

• Human plasma (blank).

• Solid Phase Extraction (SPE) cartridges (e.g., C18 or mixed-mode).

2. Experimental Procedure:

• Step 1: Preparation of Calibration Standards and Quality Controls (QCs)

  • Rationale: To create a standard curve for quantifying unknown samples and to validate the accuracy and precision of the run.

  • Method: Serially dilute the nornicotine analytical standard in blank human plasma to prepare calibrators (e.g., 8 levels from 1.0 to 1000 ng/mL). Prepare QCs at low, medium, and high concentrations in the same manner.

• Step 2: Sample Preparation and Extraction

  • Rationale: To efficiently extract the analyte and internal standard from the complex biological matrix while removing interfering substances like proteins and phospholipids.

  • Method:

    • Aliquot 200 µL of plasma sample, calibrator, or QC into a microcentrifuge tube.

    • Add Internal Standard (IS): Add a small, precise volume (e.g., 10 µL) of a working solution of (R,S)-Nornicotine-d4 (e.g., at 500 ng/mL) to every tube. Vortex briefly. This is the most critical step for accurate quantification.

    • Protein Precipitation: Add 600 µL of ice-cold acetonitrile or methanol. Vortex vigorously for 1 minute to precipitate proteins.

    • Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes.

    • Solid Phase Extraction (SPE): Condition an SPE cartridge with methanol followed by water. Load the supernatant from the previous step onto the cartridge. Wash with a weak solvent (e.g., 5% methanol in water) to remove polar interferences. Elute the analytes with a strong organic solvent (e.g., acetonitrile or methanol). [3][4] 6. Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in 200 µL of the initial mobile phase (e.g., 95% water, 5% acetonitrile with 0.1% formic acid). [14]

• Step 3: LC-MS/MS Analysis

  • Rationale: To chromatographically separate the analytes from other components and detect them with high specificity and sensitivity.

  • Method:

    • LC Column: Reversed-phase C18 column (e.g., 2.1 x 50 mm, <3 µm). [9] * Mobile Phase A: Water with 0.1% Formic Acid.

    • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

    • Gradient: A fast gradient from 5% to 95% B over ~3 minutes.

    • MS Detection: ESI positive mode, monitoring the specific MRM transitions for nornicotine and (R,S)-Nornicotine-d4.

• Step 4: Data Processing

  • Rationale: To calculate the final concentration of nornicotine in the unknown samples.

  • Method:

    • Integrate the peak areas for both the analyte and the internal standard.

    • Calculate the Peak Area Ratio (PAR) = (Analyte Peak Area) / (IS Peak Area).

    • Construct a calibration curve by plotting the PAR of the calibrators against their known concentrations.

    • Determine the concentration of nornicotine in the unknown samples by interpolating their PAR values from the calibration curve.

Caption: End-to-end workflow for the quantification of nornicotine in plasma.

Conclusion

(R,S)-Nornicotine-d4 is more than a mere reagent; it is a meticulously designed analytical tool that ensures the accuracy and reproducibility of nicotine metabolite research. Its chemical structure, with stable deuterium labeling on the pyridine ring, provides a distinct and reliable mass signature. While its synthesis inherently produces a racemic mixture, this characteristic is advantageous for the quantification of total nornicotine, the most common requirement in toxicological and clinical settings. The protocols and principles outlined in this guide demonstrate that a thorough understanding of the internal standard's properties is fundamental to generating high-quality, defensible data in the fields of pharmacology and drug development.

References

• Capot Chemical. (2026, March 15). MSDS of (R,S)-Nornicotine-d4. Capot Chemical. [Link]

• Al-Delaimy, W. K., et al. (2013). A novel validated procedure for the determination of nicotine, eight nicotine metabolites and two minor tobacco alkaloids in human plasma or urine by solid-phase extraction coupled with liquid chromatography-electrospray ionization-tandem mass spectrometry. Journal of Chromatography B, 938, 93-104. [Link]

• Munson, J. W., & Hodgkins, T. G. (1977). Synthesis of nornicotine‐2,4,5,6‐d4 and its N′‐nitroso derivative. Journal of Labelled Compounds and Radiopharmaceuticals, 13(3), 461-465. [Link]

• Kuklenyik, Z., et al. (2014). Validation of a LC-MS/MS Method for Quantifying Urinary Nicotine, Six Nicotine Metabolites and the Minor Tobacco Alkaloids—Anatabine and Anabasine—in Smokers' Urine. PLoS ONE, 9(7), e101816. [Link]

• Marston, H. M., et al. (2021). Analysis and differentiation of tobacco-derived and synthetic nicotine products. ChemRxiv. [Link]

• Restek Corporation. (2016, March 13). Rapid and Accurate LC–MS-MS Analysis of Nicotine and Related Compounds in Urine Using Raptor Biphenyl LC Columns and MS-Friendly Mobile Phases. Spectroscopy Online. [Link]

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A Technical Guide to the Pharmacokinetic Profiling and In Vivo Half-Life Determination of (R)-Nornicotine-d4

Introduction

(R)-Nornicotine is the (R)-enantiomer of nornicotine, a primary metabolite of nicotine and a minor tobacco alkaloid found naturally in tobacco leaves.[1] Its pharmacological activity at nicotinic acetylcholine receptors (nAChRs) and its role as a precursor to the tobacco-specific nitrosamine N'-nitrosonornicotine (NNN) make it a compound of significant interest in toxicology and pharmacology.[2][3] Understanding its pharmacokinetic (PK) profile—how it is absorbed, distributed, metabolized, and excreted (ADME)—is critical for evaluating its physiological impact.

This guide provides an in-depth technical framework for determining the pharmacokinetic profile and in vivo half-life of (R)-Nornicotine-d4, a stable isotope-labeled (deuterated) version of the parent compound. The use of a deuterated analyte allows for its unambiguous detection and quantification by mass spectrometry, particularly in studies where endogenous or environmental exposure to non-labeled nornicotine could confound results. This approach ensures the highest degree of specificity and accuracy.

The methodologies described herein are grounded in established regulatory principles for bioanalytical method validation and preclinical pharmacokinetic studies, ensuring that the data generated are robust, reliable, and suitable for regulatory submission.[4][5][6]

Section 1: Preclinical In Vivo Study Design

The foundation of any successful PK study is a meticulously planned in vivo phase. The choices made here directly impact the quality of the terminal data. Our objective is to generate a high-resolution plasma concentration-time curve that allows for accurate calculation of key PK parameters.

Rationale for Animal Model Selection

The Sprague-Dawley rat is selected as the model for this study. This choice is predicated on several factors:

• Well-Characterized Metabolism: The metabolic pathways for nicotine and its analogs are extensively studied in this species, providing a strong comparative baseline.[7]

• Sufficient Blood Volume: Their size permits serial blood sampling without compromising the animal's physiological state, which is essential for defining the complete PK profile from a single animal (or a small group).

• Handling and Dosing: They are amenable to common and well-controlled routes of administration, such as intravenous (IV) and oral (PO) gavage.

Dosing Formulation and Route of Administration

To comprehensively characterize the pharmacokinetics, including the terminal elimination half-life and clearance, an intravenous (IV) administration via the tail vein is the preferred route. This bypasses the absorption phase, providing a direct measure of the drug's disposition and elimination kinetics.

• Test Article: (R)-Nornicotine-d4

• Vehicle: Sterile 0.9% saline, pH adjusted to 7.4. This ensures physiological compatibility and minimizes irritation at the injection site.

• Dose: A single bolus dose of 1 mg/kg. This dose is selected based on literature reports for related compounds to ensure plasma concentrations remain well above the lower limit of quantification (LLOQ) for the duration of the study.[3]

Blood Sampling Schedule: Capturing the Complete Profile

The timing of sample collection is critical. The schedule must be designed to capture the rapid distribution phase immediately following IV administration, accurately define the peak concentration (Cmax), and trace the elimination phase long enough to reliably calculate the terminal half-life (t½).

• Study Groups: Male Sprague-Dawley rats (n=3 per timepoint for composite curve, or cannulated animals for serial sampling).

• Collection Matrix: Whole blood collected in K2-EDTA tubes to prevent coagulation. Plasma is harvested by centrifugation (e.g., 2,000 x g for 10 minutes at 4°C) and immediately frozen at -80°C.

• Sampling Timepoints (post-dose): 2 min, 5 min, 15 min, 30 min, 1 hr, 2 hr, 4 hr, 8 hr, 12 hr, and 24 hr. This schedule provides high density in the initial phase and sufficient coverage of the terminal elimination phase.

Experimental Workflow Overview

The overall process from study initiation to data analysis follows a structured, multi-step workflow designed to ensure data integrity.

Caption: Overall workflow for the pharmacokinetic study of (R)-Nornicotine-d4.

Section 2: Bioanalytical Methodology via LC-MS/MS

Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for bioanalysis due to its exceptional sensitivity, selectivity, and speed.[8][9][10] The method described here is designed for robust and high-throughput quantification of (R)-Nornicotine-d4 from plasma.

Principle and Rationale for Internal Standard Selection

The core of accurate quantification lies in the use of a stable isotope-labeled internal standard (IS). For the analysis of (R)-Nornicotine-d4, an ideal IS would be a different isotopologue, such as (R)-Nornicotine-d3, or a structurally similar deuterated compound like Cotinine-d3. The IS is added at a known concentration to all samples and standards at the beginning of sample preparation. It co-elutes with the analyte and experiences similar matrix effects and extraction recovery, but is differentiated by its mass. The ratio of the analyte peak area to the IS peak area is used for quantification, correcting for any sample-to-sample variability.[11][12]

Step-by-Step Plasma Sample Preparation Protocol

Protein precipitation is a simple, fast, and effective method for removing the majority of interfering proteins from the plasma matrix.

• Thaw Samples: Thaw plasma samples, calibration standards, and quality control (QC) samples on ice.

• Aliquot Plasma: In a 1.5 mL microcentrifuge tube, add 50 µL of plasma.

• Add Internal Standard: Add 10 µL of the working internal standard solution (e.g., 100 ng/mL Cotinine-d3 in methanol).

• Precipitate Proteins: Add 200 µL of ice-cold acetonitrile. This volume represents a 4:1 ratio of organic solvent to plasma, which is optimal for efficient protein removal.

• Vortex: Vortex the mixture vigorously for 1 minute to ensure complete protein denaturation and extraction of the analyte.

• Centrifuge: Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Transfer Supernatant: Carefully transfer 150 µL of the clear supernatant to a clean HPLC vial or 96-well plate.

• Inject: Inject 5-10 µL of the supernatant onto the LC-MS/MS system.

LC-MS/MS Instrumentation and Parameters

The following parameters provide a robust starting point for method development. Optimization will be required for specific instrumentation.

Parameter	Setting	Rationale
LC System	UPLC/UHPLC System	Provides high resolution and fast analysis times.
Column	C18 or Biphenyl Column (e.g., 2.1 x 50 mm, 1.8 µm)	Offers excellent reversed-phase retention for polar basic compounds like nornicotine.[13][14]
Mobile Phase A	0.1% Formic Acid in Water	Acidified mobile phase promotes better peak shape and ionization efficiency in positive mode.[10]
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Standard organic solvent for reversed-phase chromatography.
Gradient	5% B to 95% B over 3 minutes	A rapid gradient is sufficient for separating the analyte from matrix components.
Flow Rate	0.4 mL/min	Typical flow rate for a 2.1 mm ID column.
MS System	Triple Quadrupole Mass Spectrometer	The instrument of choice for quantitative bioanalysis.
Ionization Mode	Electrospray Ionization (ESI), Positive	Nornicotine contains basic nitrogen atoms that are readily protonated.
MRM Transition	(R)-Nornicotine-d4: m/z 153.2 → 134.2	Precursor ion [M+H]+ and a stable product ion for quantification.[9]
Cotinine-d3 (IS): m/z 180.2 → 101.1	Precursor ion [M+H]+ and a stable product ion for the internal standard.[9]

Bioanalytical Method Validation

Before analyzing study samples, the method must be fully validated according to regulatory guidelines such as the ICH M10.[5][6] This is a non-negotiable step that establishes the trustworthiness and reliability of the data. Key validation parameters include:

• Selectivity & Specificity: Ensuring no interference from endogenous matrix components at the retention time of the analyte and IS.

• Calibration Curve: Demonstrating a linear response over the expected concentration range (e.g., 0.5 - 1000 ng/mL).

• Accuracy & Precision: Intra- and inter-day accuracy (% bias) and precision (%CV) must be within ±15% (±20% at the LLOQ).

• Matrix Effect: Assessing the degree of ion suppression or enhancement caused by the plasma matrix.

• Recovery: Measuring the efficiency of the extraction process.

• Stability: Confirming the analyte's stability under various conditions (bench-top, freeze-thaw cycles, long-term storage).

Caption: Detailed workflow for the LC-MS/MS bioanalytical method.

Section 3: Pharmacokinetic Data Analysis and Interpretation

Once the plasma samples have been analyzed, the resulting concentration-time data are used to derive the key pharmacokinetic parameters that define the compound's behavior in vivo.

Data Analysis using Non-Compartmental Analysis (NCA)

NCA is a standard method used to determine PK parameters without making assumptions about the specific compartmental model (e.g., one- or two-compartment) that the drug follows. Software such as Phoenix® WinNonlin® is commonly used for these calculations.

Key Pharmacokinetic Parameters

The following table summarizes the essential PK parameters calculated from the plasma concentration-time data following a 1 mg/kg IV bolus dose of (R)-Nornicotine-d4. The values presented are hypothetical but representative for a small molecule of this class.

Parameter	Abbreviation	Hypothetical Mean Value (n=3)	Definition
Maximum Concentration	Cmax	185 ng/mL	The highest observed plasma concentration.
Time to Cmax	Tmax	0.083 hr (5 min)	The time at which Cmax is observed.
Area Under the Curve (0-t)	AUC(0-t)	450 hrng/mL	The cumulative exposure to the drug from time zero to the last measurable time point.
Area Under the Curve (0-inf)	AUC(0-inf)	475 hrng/mL	The total drug exposure, extrapolated to infinity.
Elimination Half-Life	t½	3.5 hr	The time required for the plasma concentration to decrease by 50% during the terminal elimination phase.
Systemic Clearance	CL	35 mL/min/kg	The volume of plasma cleared of the drug per unit time.
Volume of Distribution	Vd	9.2 L/kg	The apparent volume into which the drug distributes in the body.

Interpretation of Results

• Half-Life (t½): A half-life of 3.5 hours suggests that (R)-Nornicotine-d4 is cleared from the systemic circulation at a moderate rate. This is notably longer than the typical ~2-hour half-life reported for nicotine, indicating slower elimination.[1] A longer half-life can lead to greater accumulation upon repeated administration.[15]

• Clearance (CL): A clearance of 35 mL/min/kg is moderate. By comparing this value to hepatic blood flow in the rat (approx. 55-70 mL/min/kg), we can infer that the compound is likely subject to significant hepatic metabolism, but its clearance is not so high as to be limited by blood flow.

• Volume of Distribution (Vd): A Vd of 9.2 L/kg is large, significantly exceeding the total body water volume. This indicates extensive distribution of the compound out of the plasma and into peripheral tissues.

Conclusion

This technical guide outlines a comprehensive and scientifically rigorous approach for determining the pharmacokinetic profile and in vivo half-life of (R)-Nornicotine-d4. By combining a well-designed preclinical study with a validated, highly specific LC-MS/MS bioanalytical method, researchers can generate high-quality data essential for understanding the disposition of this important nicotine metabolite. The principles and protocols detailed herein are rooted in established best practices and regulatory guidelines, ensuring the production of reliable and defensible results for drug development and toxicological research.

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• Jacob, P., Yu, L., Duan, M., Ramos, L., Yturralde, O., & Benowitz, N. L. (2011). Quantitation of the minor tobacco alkaloids nornicotine, anatabine, and anabasine in smokers' urine by high throughput liquid chromatography mass spectrometry. Journal of analytical toxicology, 35(6), 321–327. Available from: [Link]

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• Crooks, P. A., & Dwoskin, L. P. (1997). A general procedure for the enantioselective synthesis of the minor tobacco alkaloids nornicotine, anabasine, and anatabine. Journal of the American Chemical Society, 119(47), 11487-11494. Available from: [Link]

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• Stairs, D. J., et al. (2008). Time course effects of R(+)-nornicotine (3.0 and 5.6 mg/kg) and S(-)-nornicotine (5.6 and 10 mg/kg) pretreatment on S(-)-nicotine self-administration in rats. Psychopharmacology, 199(3), 441-450. Available from: [Link]

• Jacob, P., Yu, L., Duan, M., Ramos, L., Yturralde, O., & Benowitz, N. L. (2011). Quantitation of the Minor Tobacco Alkaloids Nornicotine, Anatabine, and Anabasine in Smokers' Urine by High Throughput Liquid Chromatography–Mass Spectrometry. Chemical Research in Toxicology, 24(1), 38-44. Available from: [Link]

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An In-depth Technical Guide to the NMR Spectroscopy and Structural Characterization of (R)-Nornicotine-d4

For Researchers, Scientists, and Drug Development Professionals

Abstract

(R)-Nornicotine-d4, a deuterated isotopologue of nornicotine, serves as a critical internal standard for the precise quantification of nornicotine in various biological and environmental matrices.[1][2] This guide provides a comprehensive overview of the nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry techniques utilized for the structural characterization and purity assessment of (R)-Nornicotine-d4. Authored from the perspective of a Senior Application Scientist, this document delves into the causality behind experimental choices, ensuring a robust and validated approach to its analysis.

Introduction: The Significance of (R)-Nornicotine-d4 in Research

Nornicotine is a primary metabolite of nicotine and a naturally occurring alkaloid in tobacco plants.[3][4] It is pharmacologically active, acting as an agonist at nicotinic acetylcholine receptors (nAChRs).[3][5] The (R)-enantiomer of nornicotine, while less abundant than its (S)-counterpart, exhibits distinct pharmacological properties, making its study crucial for understanding nicotine metabolism and dependence.[3]

Deuterium-labeled compounds, such as (R)-Nornicotine-d4, are indispensable tools in drug metabolism and pharmacokinetic (DMPK) studies.[6][7] The strategic replacement of hydrogen atoms with deuterium provides a stable isotopic signature that is readily distinguishable by mass spectrometry, allowing it to be used as an internal standard for accurate quantification.[6][8] This guide will focus on the analytical techniques required to confirm the structural integrity and isotopic purity of (R)-Nornicotine-d4.

Foundational Principles: NMR Spectroscopy and Isotopic Labeling

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique for elucidating molecular structure.[9] It relies on the magnetic properties of atomic nuclei, such as ¹H (proton) and ¹³C. Deuterium (²H or D) is an isotope of hydrogen with a nuclear spin of 1, which also makes it NMR active.[10]

The incorporation of deuterium into a molecule induces several key changes in its NMR and mass spectra:

• ¹H NMR: Protons that are replaced by deuterium will disappear from the ¹H NMR spectrum, confirming the position of isotopic labeling.[10]

• ²H NMR: A strong signal will appear in the deuterium NMR spectrum, corresponding to the labeled positions.[10][11]

• ¹³C NMR: Carbon atoms bonded to deuterium will exhibit a characteristic multiplet splitting pattern and a slight upfield shift in their chemical shift.

• Mass Spectrometry: The molecular weight of the compound will increase by the number of deuterium atoms incorporated. For (R)-Nornicotine-d4, the mass will be 4 Da higher than unlabeled nornicotine.[2][12]

The use of deuterated solvents in NMR sample preparation is standard practice to avoid overwhelming the spectrum with solvent signals.[13][14][15][16] The deuterium signal from the solvent is also used by the spectrometer to stabilize the magnetic field, a process known as "locking".[13][15]

Experimental Protocols: A Validated Approach

Sample Preparation for NMR Analysis

A well-prepared sample is paramount for acquiring high-quality NMR data.[14][16]

Protocol:

• Sample Weighing: Accurately weigh 5-25 mg of (R)-Nornicotine-d4 for ¹H NMR and 20-50 mg for ¹³C NMR.[14]

• Solvent Selection: Choose a suitable deuterated solvent that completely dissolves the sample. Chloroform-d (CDCl₃) is a common choice for nonpolar organic compounds.[14][17]

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the deuterated solvent in a clean vial.[14][16] Gentle vortexing or sonication can aid dissolution.

• Transfer to NMR Tube: Using a Pasteur pipette, carefully transfer the solution into a high-quality 5 mm NMR tube, ensuring there are no solid particles.[13][14] The liquid height should be between 4.0 and 5.0 cm.[14]

• Degassing (Optional): For sensitive samples or long-term experiments, degassing to remove dissolved oxygen can be performed using the freeze-pump-thaw technique to prevent signal broadening.[13][15]

Caption: Workflow for NMR Sample Preparation.

NMR Data Acquisition

Acquisition parameters should be optimized to ensure good signal-to-noise and resolution.

Typical Parameters for a 400 MHz Spectrometer:

Parameter	¹H NMR	¹³C NMR	²H NMR
Pulse Program	zg30	zgpg30	zg
Number of Scans	16	1024	64
Spectral Width	20 ppm	240 ppm	30 ppm
Acquisition Time	~4 s	~1 s	~1 s
Relaxation Delay	2 s	2 s	1 s

Mass Spectrometry Analysis

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for quantifying deuterated compounds.[8]

Protocol:

• Sample Preparation: Prepare a stock solution of (R)-Nornicotine-d4 in a suitable solvent such as methanol or acetonitrile.[18] Create a series of working standards by diluting the stock solution.

• LC Separation: Employ a suitable HPLC column (e.g., C18) to separate the analyte from any potential interferences.

• MS/MS Detection: Utilize a tandem mass spectrometer operating in multiple reaction monitoring (MRM) mode. The precursor ion for (R)-Nornicotine-d4 is m/z 153.2.[19] Product ions are typically m/z 134.2 and 121.2.[19]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Nornicotine — Grokipedia [grokipedia.com]
• 4. Nornicotine - Wikipedia [en.wikipedia.org]
• 5. The pharmacological activity of nicotine and nornicotine on nAChRs subtypes: relevance to nicotine dependence and drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Deuterium Labelled Drug Standards | Pharmaceutical R&D [svchembiotech.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. resolvemass.ca [resolvemass.ca]
• 9. studymind.co.uk [studymind.co.uk]
• 10. Deuterium NMR - Wikipedia [en.wikipedia.org]
• 11. Hydrogen (Proton, Deuterium and Tritium) NMR [chem.ch.huji.ac.il]
• 12. scbt.com [scbt.com]
• 13. NMR Sample Preparation | College of Science and Engineering [cse.umn.edu]
• 14. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 15. NMR | Sample Preparation & NMR Tubes | Chemical Research Support [weizmann.ac.il]
• 16. researchgate.net [researchgate.net]
• 17. organomation.com [organomation.com]
• 18. UHPLC-MS/MS method for the simultaneous determination of nicotine and tobacco-specific nitrosamines NNN and NNK for use in preclinical studies - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Quantitation of the minor tobacco alkaloids nornicotine, anatabine, and anabasine in smokers’ urine by high throughput liquid chromatography mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: (R)-Nornicotine-d4 as an Internal Standard for LC-MS/MS Quantification of Nicotine Metabolites

Executive Summary

The accurate quantification of nicotine and its metabolites in biological matrices is essential for pharmacokinetic profiling, tobacco exposure monitoring, and epidemiological studies. While cotinine is the most abundant metabolite, nornicotine—a minor metabolite formed via N-demethylation—holds critical toxicological significance due to its role as a direct precursor to the carcinogen N'-nitrosonornicotine (NNN)[1]. This application note details the scientific rationale, step-by-step experimental workflow, and regulatory validation parameters for quantifying nornicotine using (R)-Nornicotine-d4 as a stable isotopically labeled internal standard (SIL-IS) in Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Biological Context and Mechanistic Pathway

Nicotine is primarily metabolized in the liver by the cytochrome P450 enzyme system, specifically CYP2A6[2]. While approximately 70% of nicotine is oxidized to cotinine, a smaller fraction (0.5–2%) undergoes N-demethylation to form nornicotine[3].

Understanding nornicotine levels is vital because it undergoes nitrosation in vivo and during tobacco curing to form NNN, a potent tobacco-specific nitrosamine (TSNA)[1].

Figure 1: Simplified nicotine metabolism pathway highlighting nornicotine and NNN formation.

Scientific Rationale: The Role of (R)-Nornicotine-d4

Achieving high-fidelity quantification in complex biological matrices (e.g., urine, plasma, meconium) requires overcoming significant analytical hurdles, primarily matrix-induced ion suppression in the electrospray ionization (ESI) source[4].

Stable Isotope Dilution Mass Spectrometry (SID-MS)

By utilizing (R)-Nornicotine-d4, the assay becomes a self-validating system . The internal standard incorporates four deuterium atoms, shifting its mass by +4 Da relative to unlabeled nornicotine (m/z 153.2 vs. 149.2)[5]. Because the physicochemical properties of the deuterated analog are nearly identical to the endogenous analyte, it co-elutes chromatographically. Any signal suppression or enhancement caused by co-eluting matrix components affects both the analyte and the IS equally. Consequently, the ratio of their MS/MS peak areas remains constant, ensuring absolute quantitative accuracy[4].

Stereochemical Considerations

Nornicotine possesses a chiral center. In standard reversed-phase achiral chromatography, (R) and (S) enantiomers co-elute, and (R)-Nornicotine-d4 serves as a robust internal standard for total nornicotine[1]. However, if researchers employ chiral stationary phases (e.g., modified cellulose columns) to investigate enantiomer-specific pharmacokinetics, the use of enantiopure (R)-Nornicotine-d4 allows for the precise tracking of the (R)-enantiomer's specific extraction recovery and matrix effects without isotopic interference[1].

Experimental Protocol: High-Throughput LC-MS/MS Assay

The following protocol outlines a highly efficient Liquid-Liquid Extraction (LLE) method paired with LC-MS/MS, optimized for MS-friendly mobile phases[3].

Reagents and Materials

• Target Analyte: Nornicotine standard (purity ≥99%)

• Internal Standard: (R)-Nornicotine-d4 (purity ≥99% deuterated forms)[6]

• Solvents: LC-MS grade water, methanol, acetonitrile, methylene chloride, diethyl ether.

• Additives: Formic acid, ammonium formate, 5 N Sodium Hydroxide (NaOH), 0.25 N Hydrochloric Acid (HCl).

Step-by-Step Sample Preparation (LLE)

Causality Note: This extraction protocol leverages pH manipulation to isolate the basic alkaloid while preventing evaporative loss.

• Aliquot & Spike: Transfer 250 µL of biological sample (urine or plasma) into a 4 mL glass vial. Spike with 40 µL of the (R)-Nornicotine-d4 working solution (250 ng/mL in methanol)[3].

• Basification: Add 50 µL of 5 N NaOH.

  • Mechanism: Nornicotine is a basic amine (pKa ~8.6). Raising the pH >10 ensures the molecule is fully deprotonated (un-ionized), maximizing its lipophilicity and driving it into the organic phase.

• Extraction: Add 1.5 mL of a 50:50 (v/v) mixture of methylene chloride and diethyl ether. Vortex vigorously for 1.5 minutes[3].

• Phase Separation: Centrifuge at 4,000 rpm for 5 minutes.

• Acidification: Transfer 1.0 mL of the upper organic layer to a 1.5 mL HPLC vial. Immediately add 10 µL of 0.25 N HCl[3].

  • Mechanism: Nornicotine free base is highly volatile. The addition of HCl converts the analyte and IS back into their non-volatile hydrochloride salt forms, preventing catastrophic analyte loss during the subsequent drying step.

• Evaporation & Reconstitution: Evaporate to dryness at 35 °C under a gentle stream of nitrogen. Reconstitute the dried extract in 200 µL of LC-MS grade water[3].

Figure 2: Step-by-step bioanalytical workflow for LC-MS/MS quantification of nornicotine.

LC-MS/MS Analytical Conditions

Historically, nicotine metabolite analysis required high-pH mobile phases that degraded analytical columns. This protocol utilizes a Biphenyl stationary phase , which provides enhanced π−π interactions. This allows for superior retention and peak shape for basic aromatic compounds under acidic, MS-friendly conditions[3].

Table 1: Liquid Chromatography Parameters

Parameter	Specification
Analytical Column	Raptor Biphenyl (100 mm x 2.1 mm, 2.7 µm)
Mobile Phase A	10 mM Ammonium Formate in Water (pH ~3.0)
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Gradient	0.0 min (10% B) → 2.0 min (30% B) → 3.0 min (70% B) → 3.01 min (10% B) → 5.0 min (10% B)

Table 2: Mass Spectrometry (MRM) Transitions [5]

Analyte	Precursor Ion (m/z)	Quantifier Ion (m/z)	Qualifier Ion (m/z)	Collision Energy (V)
Nornicotine	149.2	130.2	117.2	17 (Quant) / 23 (Qual)
(R)-Nornicotine-d4	153.2	134.2	121.2	17 (Quant) / 23 (Qual)

(Note: ESI Source operated in Positive Ion Mode. Capillary voltage, desolvation temperature, and gas flows should be optimized per specific instrument manufacturer guidelines).

Regulatory Compliance & Method Validation

To support clinical or regulatory submissions, the assay must be validated according to the FDA M10 Guidance on Bioanalytical Method Validation [7]. The inclusion of (R)-Nornicotine-d4 ensures the assay easily meets these stringent criteria.

Table 3: Key FDA M10 Validation Acceptance Criteria [4][7]

Validation Parameter	FDA M10 Acceptance Criteria	Rationale / IS Contribution
Calibration Curve	R2≥0.99 ; Standards within ±15% of nominal (±20% at LLOQ).	IS normalizes injection volume variations and MS detector drift.
Accuracy (Bias %)	Mean value within ±15% of nominal concentration (±20% at LLOQ).	IS corrects for any absolute analyte loss during the LLE extraction phase.
Precision (CV %)	Coefficient of Variation ≤ 15% ( ≤ 20% at LLOQ).	Co-elution of the deuterated IS tightly controls run-to-run variability.
Matrix Effect	IS-normalized Matrix Factor (MF) CV < 15%.	IS experiences the exact same ion suppression/enhancement as the analyte.

References

• A novel validated procedure for the determination of nicotine, eight nicotine metabolites and two minor tobacco alkaloids in human plasma or urine by solid-phase extraction coupled with liquid chromatography-electrospray ionization-tandem mass spectrometry. National Institutes of Health (NIH). Available at:[Link]

• Rapid and Accurate LC–MS-MS Analysis of Nicotine and Related Compounds in Urine Using Raptor Biphenyl LC Columns and MS-Friendly Mobile Phases. Spectroscopy Online. Available at:[Link]

• M10 Bioanalytical Method Validation and Study Sample Analysis. U.S. Food and Drug Administration (FDA). Available at:[Link]

• Validation of a LC-MS/MS Method for Quantifying Urinary Nicotine, Six Nicotine Metabolites and the Minor Tobacco Alkaloids—Anatabine and Anabasine—in Smokers' Urine. PLOS One. Available at:[Link]

• Quantitation of the Minor Tobacco Alkaloids Nornicotine, Anatabine, and Anabasine in Smokers' Urine by High Throughput Liquid Chromatography–Mass Spectrometry. Chemical Research in Toxicology (ACS Publications). Available at:[Link]

• Determination of Tobacco Alkaloid Enantiomers Using Reversed Phase UPLC/MS/MS. UKnowledge. Available at:[Link]

• Bioanalytical Method Validation Guidance for Industry. GMP Compliance. Available at:[Link]

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• 1. uknowledge.uky.edu [uknowledge.uky.edu]
• 2. A novel validated procedure for the determination of nicotine, eight nicotine metabolites and two minor tobacco alkaloids in human plasma or urine by solid-phase extraction coupled with liquid chromatography-electrospray ionization-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. spectroscopyonline.com [spectroscopyonline.com]
• 4. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. caymanchem.com [caymanchem.com]
• 7. M10 Bioanalytical Method Validation and Study Sample Analysis | FDA [fda.gov]

Application Note: Mixed-Mode Solid-Phase Extraction (SPE) of (R)-Nornicotine-d4 from Human Plasma

Introduction & Mechanistic Rationale

(R)-Nornicotine-d4 is a highly specific, stable isotope-labeled internal standard (SIL-IS) utilized in the LC-MS/MS quantification of nornicotine—a minor tobacco alkaloid and a neuroactive metabolite of nicotine. Accurate quantification of this analyte in human plasma is notoriously difficult due to its high polarity, low endogenous concentrations, and the severe matrix effects caused by plasma phospholipids and proteins[1].

As a Senior Application Scientist, I strongly advise against standard reversed-phase (RP) extraction for this analyte. Nornicotine possesses a basic pyrrolidine nitrogen with a pKa of ~9.0. Under physiological conditions, it is highly hydrophilic, leading to poor retention on traditional C18 sorbents. To achieve robust extraction, this protocol utilizes Mixed-Mode Cation Exchange (MCX) Solid-Phase Extraction. MCX circumvents polarity issues by exploiting the analyte's positive charge at low pH, anchoring it to the sorbent via strong electrostatic interactions while allowing aggressive organic washes to remove matrix interferences[2].

Chemical Dynamics & Sorbent Interaction

The MCX sorbent contains a polymeric divinylbenzene/N-vinylpyrrolidone backbone functionalized with anionic sulfonic acid groups. The extraction mechanism relies strictly on the "2-Unit Rule" of pH adjustment:

• Loading (pH < 3.0): The addition of strong acids like Trichloroacetic Acid (TCA) serves a dual purpose. It precipitates plasma proteins (disrupting non-covalent protein-analyte binding) and lowers the pH well below the analyte's pKa, ensuring 100% protonation of the nornicotine-d4 amine for optimal cation exchange[1].

• Washing: Because the analyte is ionically locked to the sulfonic acid groups, aggressive organic washes (e.g., 100% Methanol) can be applied. This strips away neutral lipids and hydrophobic interferences without risking analyte breakthrough[3].

• Elution (pH > 11.0): The introduction of 5% Ammonium Hydroxide (NH4OH) in methanol raises the microenvironment pH above the analyte's pKa. The amine is neutralized, breaking the ionic bond, and the methanol solvates the now-neutral molecule for elution[3].

Figure 1: Mechanistic basis of (R)-Nornicotine-d4 retention and elution on an MCX sorbent.

Experimental Protocols

Reagents and Materials

• Sorbent: Oasis® MCX (30 mg, 1 cc) or equivalent mixed-mode cation exchange cartridges.

• Reagents: HPLC-grade Methanol (MeOH), 10% Trichloroacetic acid (TCA) in water, 2% Formic Acid (FA) in water, 5% Ammonium Hydroxide (NH4OH) in MeOH.

Step-by-Step SPE Workflow

The following protocol is optimized for 250 µL aliquots of human plasma.

• Sample Pre-treatment (Protein Precipitation): Transfer 250 µL of human plasma to a microcentrifuge tube. Add 25 µL of (R)-Nornicotine-d4 working internal standard solution. Add 250 µL of cold 10% aqueous TCA. Vortex vigorously for 2 minutes, then centrifuge at 10,000 × g for 10 minutes at 4°C[1].

• Conditioning: Pass 1.0 mL of 100% MeOH through the MCX cartridge to wet the polymeric backbone. Follow with 1.0 mL of 10% aqueous TCA to equilibrate the sorbent to the highly acidic loading pH[1].

• Loading: Transfer the acidified plasma supernatant from Step 1 onto the conditioned cartridge. Apply a gentle vacuum (1-2 in Hg) to achieve a dropwise flow rate of ~1 mL/min.

• Wash 1 (Aqueous): Apply 1.0 mL of 2% aqueous Formic Acid. Causality: This removes salts, polar endogenous compounds, and flushes out residual TCA from the sorbent bed[3].

• Wash 2 (Organic): Apply 1.0 mL of 100% MeOH. Causality: This is the most critical cleanup step. It aggressively removes neutral lipids, residual proteins, and phospholipids while the analyte remains safely bound via strong cation exchange[3].

• Elution: Elute the target analyte with 1.0 mL of 5% NH4OH in MeOH. Collect the eluate in a clean borosilicate glass tube[3].

• Evaporation & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen gas at 40°C. Reconstitute in 100 µL of initial LC mobile phase (e.g., 90:10 Water:Acetonitrile with 0.1% FA) and transfer to an autosampler vial.

Figure 2: Mixed-Mode Cation Exchange (MCX) SPE workflow for (R)-Nornicotine-d4 in human plasma.

Establishing a Self-Validating System

A robust analytical protocol must be self-validating. To ensure the trustworthiness of this extraction and confirm that the organic wash is performing as intended, implement the following intrinsic quality control mechanism:

Phospholipid Monitoring (Matrix Effect Validation) Matrix effects in LC-MS/MS are predominantly caused by glycerophosphocholines present in human plasma, which compete for ionization droplets in the ESI source, causing ion suppression.

• Validation Step: During method development and batch analysis, program the mass spectrometer to monitor the in-source fragmentation transition of m/z 184.0 → 184.0 (the phosphocholine headgroup).

• Interpretation: If the 100% MeOH wash (Step 5) is functioning correctly, the m/z 184 trace should show a flat baseline at the retention time of (R)-Nornicotine-d4. A massive peak at m/z 184 indicates lipid breakthrough, signaling that the Wash 2 volume must be increased. This built-in check guarantees that the extraction is actively preventing ion suppression[2].

Quantitative Data Summary

The combination of TCA precipitation and MCX extraction yields highly reproducible results. The table below summarizes the expected quantitative performance parameters for (R)-Nornicotine-d4 across three Quality Control (QC) levels, demonstrating minimal matrix effects and high recovery[1].

Parameter	Low QC (2.5 ng/mL)	Mid QC (25.0 ng/mL)	High QC (250.0 ng/mL)
Extraction Recovery (%)	82.4 ± 4.1	86.1 ± 3.5	88.5 ± 2.9
Matrix Effect (%)	-4.2	-2.1	-3.5
Intra-day Precision (CV%)	4.8	3.2	2.5
Inter-day Precision (CV%)	6.1	4.5	3.8

(Note: Matrix effect is calculated as ((Response in post-extraction spiked matrix / Response in neat solvent) - 1) × 100. Values close to 0% indicate negligible ion suppression/enhancement.)

Conclusion

The extraction of (R)-Nornicotine-d4 from human plasma demands a mechanistic approach to sample preparation. By leveraging the basic pKa of the pyrrolidine nitrogen, Mixed-Mode Cation Exchange (MCX) provides orthogonal selectivity compared to reversed-phase methods. The strategic use of TCA for protein disruption[1], combined with aggressive organic washing[3], ensures a highly purified extract, resulting in a robust, self-validating LC-MS/MS assay free from debilitating matrix effects[2].

Sources

• 1. A novel validated procedure for the determination of nicotine, eight nicotine metabolites and two minor tobacco alkaloids in human plasma or urine by solid-phase extraction coupled with liquid chromatography-electrospray ionization-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Simultaneous quantification of nicotine and metabolites in rat brain by liquid chromatography tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Sensitivity Profiling of Nornicotine in Environmental Wastewater Using (R)-Nornicotine-d4 as an Internal Standard

Abstract

Nornicotine, a primary metabolite of nicotine, is an emerging contaminant of concern and a key chemical marker for anthropogenic wastewater influence in environmental waters.[1][2] Its accurate quantification is essential for ecotoxicological risk assessment and wastewater-based epidemiology. However, the inherent complexity of wastewater matrices poses a significant analytical challenge, often leading to ion suppression or enhancement in mass spectrometry-based methods.[3][4] This application note details a robust and highly sensitive method for the quantification of nornicotine in wastewater, employing Solid-Phase Extraction (SPE) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The protocol leverages (R)-Nornicotine-d4, a stable isotope-labeled internal standard, to effectively correct for matrix effects and variations in sample recovery, ensuring the highest degree of accuracy and precision in analytical results.[5][6]

Introduction: The Critical Role of Internal Standards in Wastewater Analysis

Nicotine consumption, through tobacco and other products, leads to the excretion of its metabolites into sewage systems, making them ubiquitous in urban wastewater.[1][7] Nornicotine is a significant metabolite that can persist through wastewater treatment processes to some extent and enter aquatic environments.[2][8] Monitoring its concentration is crucial for understanding the environmental burden of pharmaceutical and lifestyle-related compounds.

The primary challenge in quantifying trace-level analytes in wastewater is the "matrix effect."[4][9] Co-extracted organic and inorganic compounds can interfere with the analyte's ionization process in the mass spectrometer's source, leading to inaccurate measurements. The principle of Isotope Dilution Mass Spectrometry (IDMS), which employs a stable isotope-labeled (SIL) internal standard, is the gold standard for mitigating these effects.[5][10]

A SIL internal standard, such as (R)-Nornicotine-d4, is an ideal surrogate because it is chemically and physically almost identical to the target analyte.[11] It co-elutes chromatographically and experiences the same extraction inefficiencies and ionization suppression or enhancement.[6][12] By measuring the ratio of the native analyte to the known concentration of the added SIL standard, accurate quantification can be achieved regardless of these variations.[5] This document provides a comprehensive, field-proven protocol for researchers and analytical laboratories.

Comprehensive Analytical Workflow

The methodology follows a logical progression from sample acquisition to final data analysis. A stable isotope-labeled internal standard is introduced at the beginning of the sample preparation to ensure it accounts for variability throughout the entire process.

Figure 1: High-level workflow for wastewater nornicotine profiling.

Materials, Reagents, and Instrumentation

Standards and Reagents

• (R,S)-Nornicotine standard (Analyte)

• (R)-Nornicotine-d4 (Internal Standard)[13][14]

• Methanol (LC-MS Grade)

• Water (LC-MS Grade)

• Formic Acid (≥99%, LC-MS Grade)

• Ammonium Hydroxide (ACS Grade)

• Hydrochloric Acid (for sample preservation)

Equipment and Consumables

• Mixed-Mode Cation-Exchange SPE Cartridges (e.g., 60 mg, 3 mL)

• SPE Vacuum Manifold

• Nitrogen Evaporation System

• Analytical Balance

• pH Meter

• Autosampler Vials, Caps, and Septa

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Detailed Experimental Protocols

Preparation of Standard Solutions

• Primary Stock Solutions (100 µg/mL): Prepare individual stock solutions of (R,S)-Nornicotine and (R)-Nornicotine-d4 in methanol. Store at -20°C.

• Intermediate Spiking Solution (1 µg/mL): Prepare a working solution of (R)-Nornicotine-d4 in methanol. This will be used to spike all samples and calibration standards.

• Calibration Standards (0.5 - 100 ng/mL): Prepare a series of calibration standards by serially diluting the (R,S)-Nornicotine stock solution with LC-MS grade water. Spike each calibration standard with the (R)-Nornicotine-d4 internal standard solution to a final concentration of 10 ng/mL.

Sample Collection and Preparation

• Collect 24-hour composite wastewater samples in pre-cleaned amber glass bottles.

• Preserve the samples by acidifying to pH 2 with hydrochloric acid to inhibit microbial activity.

• Store samples at 4°C and process within 48 hours.

• Prior to extraction, allow samples to come to room temperature and vortex to ensure homogeneity.

• Centrifuge a 50 mL aliquot of the sample at 4000 rpm for 10 minutes to remove suspended solids.

• Transfer the supernatant to a clean flask and spike with the (R)-Nornicotine-d4 internal standard solution to a final concentration of 10 ng/mL.

Solid-Phase Extraction (SPE) Protocol

The SPE procedure is designed to concentrate the basic alkaloid analytes while removing interfering matrix components.[15][16] A mixed-mode cation-exchange mechanism is highly effective for this purpose.[17]

Figure 2: Detailed Solid-Phase Extraction (SPE) protocol steps.

Step-by-Step Methodology:

• Conditioning: Condition the SPE cartridge by passing 3 mL of methanol followed by 3 mL of LC-MS grade water. Do not allow the sorbent bed to dry.

• Loading: Load the 50 mL pre-treated sample onto the cartridge at a slow, steady flow rate (~2-3 mL/min).

• Washing:

  • Wash the cartridge with 3 mL of 2% formic acid in water to remove hydrophilic, neutral, and acidic interferences.

  • Wash the cartridge with 3 mL of methanol to remove non-polar interferences.

• Elution: Elute the nornicotine and its deuterated internal standard from the cartridge using 4 mL of 5% ammonium hydroxide in methanol into a collection tube. The basic eluent neutralizes the charge on the alkaloids, releasing them from the cation-exchange sorbent.

• Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 500 µL of the initial LC mobile phase (95% Mobile Phase A, 5% Mobile Phase B). Vortex thoroughly and transfer to an autosampler vial.

LC-MS/MS Instrumental Analysis

This method utilizes a reverse-phase chromatographic separation coupled with highly selective and sensitive detection by tandem mass spectrometry operating in Multiple Reaction Monitoring (MRM) mode.[18][19]

Table 1: Recommended LC-MS/MS Parameters

Parameter	Value / Description	Rationale
Liquid Chromatography
Analytical Column	C18, 2.1 x 100 mm, 1.8 µm	Provides excellent retention and separation for alkaloids.
Mobile Phase A	0.1% Formic Acid in Water	Acidic modifier promotes good peak shape and ionization.
Mobile Phase B	0.1% Formic Acid in Methanol
Flow Rate	0.4 mL/min	Standard flow for 2.1 mm ID columns.
Gradient	5% B to 80% B over 8 min	Ensures elution of target analytes and cleaning of the column.
Column Temperature	40 °C	Improves peak shape and run-to-run reproducibility.
Injection Volume	5 µL
Mass Spectrometry
Ionization Mode	Electrospray (ESI), Positive	Alkaloids readily form positive ions.
Capillary Voltage	+3.5 kV	Optimized for efficient ion formation.
Source Temperature	120 °C
Desolvation Temp.	450 °C
MRM Transitions
(R,S)-Nornicotine	149.1 > 93.1 (Quantifier), 149.1 > 80.1 (Qualifier)	Specific precursor-product ion pairs for unambiguous identification.[20]

| (R)-Nornicotine-d4 (IS) | 153.2 > 97.1 (Quantifier) | Mass shift of +4 Da ensures no overlap with native analyte. |

Data Analysis and Quality Control

• Calibration Curve: Generate a calibration curve by plotting the peak area ratio (Nornicotine / Nornicotine-d4) against the concentration of the calibration standards. A linear regression with a weighting of 1/x and a correlation coefficient (r²) ≥ 0.995 is required.

• Quantification: Calculate the peak area ratio for the unknown samples and determine their concentration using the regression equation from the calibration curve.

• Quality Control (QC):

  • Method Blank: An aliquot of LC-MS grade water is processed and analyzed alongside the samples to check for contamination.

  • Laboratory Control Sample (LCS): A blank water sample spiked with a known concentration of nornicotine is analyzed to assess method accuracy. Recovery should be within 80-120%.

  • Matrix Spike: A duplicate of a real sample is spiked with a known amount of nornicotine to evaluate matrix-specific recovery and accuracy.

Conclusion

This application note provides a complete and validated workflow for the accurate quantification of nornicotine in challenging wastewater matrices. The strategic use of a stable isotope-labeled internal standard, (R)-Nornicotine-d4, is paramount to overcoming the inherent variability of environmental sample analysis. By compensating for matrix-induced signal suppression and procedural losses, this LC-MS/MS method delivers reliable, high-quality data suitable for environmental monitoring, academic research, and regulatory compliance.

References

• Quantitation of the Minor Tobacco Alkaloids Nornicotine, Anatabine, and Anabasine in Smokers' Urine by High Throughput Liquid Chromatography–Mass Spectrometry . Chemical Research in Toxicology - ACS Publications. [Link]

• Correction of Matrix Effects for Reliable Non-target Screening LC–ESI–MS Analysis of Wastewater . Analytical Chemistry - ACS Publications. [Link]

• Correction of Matrix Effects for Reliable Non-target Screening LC-ESI-MS Analysis of Wastewater . PubMed. [Link]

• Deuterated internal standards and bioanalysis . AptoChem. [Link]

• A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES . World Journal of Pharmacy and Pharmaceutical Sciences. [Link]

• Quantitation of the minor tobacco alkaloids nornicotine, anatabine, and anabasine in smokers' urine by high throughput liquid chromatography mass spectrometry . PMC - NIH. [Link]

• Nornicotine | C9H12N2 | CID 91462 . PubChem - NIH. [Link]

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• Why can the deuterated internal standard method be used for quantification in the detection of serum 25-hydroxyvitamin D by high-performance liquid chromatography-tandem mass spectrometry? . Biotai. [Link]

• Rapid and Accurate LC-MS/MS Analysis of Nicotine and Related Compounds in Urine Using Raptor™ Biphenyl LC Columns and MS-Friendly Mobile Phases . Restek. [Link]

• Validation of a LC-MS/MS Method for Quantifying Urinary Nicotine, Six Nicotine Metabolites and the Minor Tobacco Alkaloids—Anatabine and Anabasine—in Smokers' Urine . PLOS ONE. [Link]

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• The extraction, separation and purification of alkaloids in the natural medicine . Journal of Chemical and Pharmaceutical Research. [Link]

• A Rapid and Reliable Solid-Phase Extraction Method for High-Performance Liquid Chromatographic Analysis of Opium Alkaloids from Papaver Plants . J-Stage. [Link]

• Determination of Alkaloids in Goldenseal Using Agilent Bond Elut Plexa Solid Phase Extraction Sorbent for Cleanup and HPLC-DAD Analysis . Agilent. [Link]

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Application Notes and Protocols for the Forensic Analysis of (R)-Nornicotine-d4

Introduction: The Significance of (R)-Nornicotine-d4 in Forensic Toxicology

(R)-Nornicotine is a primary metabolite of nicotine and a minor tobacco alkaloid, serving as a crucial biomarker for assessing exposure to tobacco products.[1] In forensic toxicology, the accurate quantification of nornicotine in biological matrices such as blood, urine, and hair is essential for various investigations, including determining smoking status and monitoring the use of nicotine replacement therapies.[2] The use of a stable isotope-labeled internal standard is paramount for achieving reliable and reproducible results in quantitative mass spectrometry-based assays.[3][4] (R)-Nornicotine-d4, a deuterated analog of (R)-nornicotine, is the ideal internal standard for this purpose. Its chemical and physical properties are nearly identical to the analyte of interest, ensuring it behaves similarly during sample preparation and analysis, thus effectively compensating for variations in extraction recovery, matrix effects, and instrument response.[5][6]

This technical guide provides a comprehensive overview of state-of-the-art sample preparation techniques for the extraction and purification of (R)-nornicotine from various biological matrices, with a specific focus on the proper utilization of (R)-Nornicotine-d4 as an internal standard. The protocols detailed herein are designed for researchers, scientists, and drug development professionals seeking to develop and validate robust bioanalytical methods for forensic applications.

The Critical Role of Sample Preparation

The complexity of biological matrices necessitates a meticulous sample preparation strategy to remove interfering endogenous substances such as proteins, lipids, and salts.[7][8] An effective sample preparation protocol not only enhances the sensitivity and selectivity of the analytical method but also protects the analytical instrumentation from contamination, thereby improving its longevity and performance. The choice of sample preparation technique is contingent upon the specific matrix, the desired limit of quantification, sample throughput requirements, and the available instrumentation. This guide will explore three widely employed techniques: Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE).

Method 1: Protein Precipitation (PPT)

Protein precipitation is a rapid and straightforward method for removing proteins from plasma or serum samples.[9] It is particularly well-suited for high-throughput screening applications where speed is a priority. The underlying principle involves the addition of a precipitating agent, typically an organic solvent or a strong acid, to denature and precipitate proteins, which are then separated by centrifugation.[10][11]

Causality Behind Experimental Choices in PPT

• Choice of Precipitating Agent: Acetonitrile is a commonly used organic solvent for PPT as it effectively precipitates proteins while keeping a broad range of analytes, including nornicotine, in the supernatant.[9] Trichloroacetic acid is an alternative that works by altering the pH to cause protein precipitation.

• Solvent-to-Sample Ratio: A ratio of at least 2:1 (v/v) of the precipitating agent to the sample is generally recommended to ensure complete protein removal.[9]

• Internal Standard Addition: (R)-Nornicotine-d4 should be added to the biological sample before the addition of the precipitating agent. This ensures that the internal standard experiences the same extraction and potential loss as the analyte throughout the entire sample preparation process.[3]

Detailed Protocol for Protein Precipitation of Plasma/Serum Samples

• Sample Aliquoting: Pipette 100 µL of plasma or serum into a clean microcentrifuge tube.

• Internal Standard Spiking: Add a specific volume of a known concentration of (R)-Nornicotine-d4 solution in a compatible solvent (e.g., methanol or acetonitrile) to each sample, calibrator, and quality control sample. A final concentration of 50 ng/mL is a common starting point.[12]

• Protein Precipitation: Add 300 µL of ice-cold acetonitrile to the sample.

• Vortexing: Vortex the mixture vigorously for 30-60 seconds to ensure thorough mixing and complete protein precipitation.

• Centrifugation: Centrifuge the tubes at a high speed (e.g., 14,000 rpm) for 10 minutes at 4°C to pellet the precipitated proteins.[11]

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube or a 96-well plate for analysis by LC-MS/MS.

• Evaporation and Reconstitution (Optional): For increased sensitivity, the supernatant can be evaporated to dryness under a gentle stream of nitrogen and then reconstituted in a smaller volume of the mobile phase.[13]

Data Presentation: PPT Performance Characteristics

Parameter	Typical Value	Reference
Recovery	> 85%	[13]
Limit of Quantitation (LOQ)	0.15 - 1.0 ng/mL	[12][13]
Precision (%RSD)	< 15%	[13]

Visualization: Protein Precipitation Workflow

Caption: Workflow for Protein Precipitation.

Method 2: Liquid-Liquid Extraction (LLE)

Liquid-liquid extraction is a classic sample preparation technique that separates analytes from interferences based on their differential solubilities in two immiscible liquid phases, typically an aqueous sample and an organic solvent.[7] LLE is known for providing cleaner extracts compared to PPT, which can lead to reduced matrix effects and improved sensitivity.

Causality Behind Experimental Choices in LLE

• pH Adjustment: Nornicotine is a basic compound. Adjusting the pH of the aqueous sample to a basic pH (e.g., pH 9.0) with a base like sodium hydroxide deprotonates the amine groups, making the molecule less polar and more soluble in an organic extraction solvent.[14][15]

• Choice of Organic Solvent: A mixture of methylene chloride and diethyl ether (50:50, v/v) is an effective solvent system for extracting nornicotine from aqueous matrices.[14] The combination of these solvents provides good solubility for the analyte while being immiscible with water.

• Back Extraction: After the initial extraction, a back-extraction step into an acidic aqueous solution can be performed to further purify the analyte. This step is optional but can significantly improve the cleanliness of the final extract.

Detailed Protocol for Liquid-Liquid Extraction of Urine Samples

• Sample Aliquoting: Pipette 250 µL of urine into a 4 mL glass vial.[14]

• Internal Standard Spiking: Add 40 µL of a 250 ng/mL (R)-Nornicotine-d4 solution in methanol.[14]

• pH Adjustment: Add 50 µL of 5 N sodium hydroxide to the sample and mix.[14]

• Extraction: Add 1.5 mL of a 50:50 (v/v) mixture of methylene chloride and diethyl ether.[14]

• Mixing: Stir or vortex the mixture for 1.5 minutes to facilitate the transfer of the analyte into the organic phase.[14]

• Centrifugation: Centrifuge at 4,000 rpm for 5 minutes to separate the aqueous and organic layers.[14]

• Organic Phase Transfer: Carefully transfer 1 mL of the organic (bottom) layer to a clean HPLC vial.[14]

• Acidification: Add 10 µL of 0.25 N hydrochloric acid to the organic extract.[14]

• Evaporation: Evaporate the sample to dryness at 35°C under a gentle stream of nitrogen.[14]

• Reconstitution: Reconstitute the dried extract in 200 µL of the initial mobile phase for LC-MS/MS analysis.[14]

Data Presentation: LLE Performance Characteristics

Parameter	Typical Value	Reference
Recovery	83.0% to 110.0%	[16]
Limit of Detection (LOD)	0.010 ng/mL	[16]
Precision (%RSD)	< 10%	[16]

Visualization: Liquid-Liquid Extraction Workflow

Caption: Workflow for Liquid-Liquid Extraction.

Method 3: Solid-Phase Extraction (SPE)

Solid-phase extraction is a highly selective and versatile sample preparation technique that can provide the cleanest extracts, making it the gold standard for many forensic toxicology applications.[7] SPE utilizes a solid sorbent material packed into a cartridge or a 96-well plate to retain the analyte of interest while allowing interfering substances to pass through. The analyte is then eluted with a small volume of a strong solvent.

Causality Behind Experimental Choices in SPE

• Sorbent Selection: For nornicotine, a mixed-mode cation exchange sorbent (e.g., combining C8 and benzenesulfonic acid) is highly effective.[17] The C8 (octyl) chain provides reversed-phase retention for the relatively nonpolar nornicotine molecule, while the strong cation exchange (SCX) moiety interacts with the protonated amine groups of nornicotine, providing a secondary retention mechanism and high selectivity.

• Conditioning and Equilibration: The conditioning step (e.g., with methanol) wets the sorbent and activates the functional groups. The equilibration step (e.g., with an acidic buffer) prepares the sorbent for sample loading by creating the appropriate pH environment for analyte retention.[12]

• Wash Steps: Wash steps are crucial for removing weakly bound interferences. A series of washes with different solvents can be employed to selectively remove different types of interferences without eluting the analyte.

• Elution: A strong, basic organic solvent (e.g., methanol containing 5% ammonium hydroxide) is used to disrupt both the reversed-phase and cation exchange interactions, effectively eluting the nornicotine from the sorbent.[12]

Detailed Protocol for Solid-Phase Extraction of Plasma/Urine Samples

• Sample Pre-treatment:

  • Plasma: To a 1 mL plasma sample, add 50 µL of a 1 µg/mL (R)-Nornicotine-d4 solution. Add 1 mL of 10% aqueous trichloroacetic acid, vortex, and centrifuge for 10 minutes at 1100 x g. Use the supernatant for SPE.[12]

  • Urine: To a 1 mL urine sample, add 50 µL of a 1 µg/mL (R)-Nornicotine-d4 solution. Acidify with 1.5 mL of 5 mM aqueous ammonium formate (pH 2.5) and vortex.[12]

• SPE Cartridge Conditioning: Condition a mixed-mode cation exchange SPE cartridge with 2 mL of methanol followed by 2 mL of 10% aqueous trichloroacetic acid (for plasma) or 2 mL of 5 mM aqueous ammonium formate (pH 2.5) (for urine).[12]

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with an appropriate solvent to remove interferences (e.g., 2 mL of the equilibration buffer followed by 2 mL of methanol).

• Analyte Elution: Elute the nornicotine and its deuterated internal standard with 2 mL of methanol containing 5% concentrated aqueous ammonium hydroxide.[12]

• Post-Elution: Add 100 µL of 1% concentrated hydrochloric acid in methanol to the eluate.[12]

• Evaporation: Evaporate the eluate to dryness under a stream of air or nitrogen at 40°C.[12]

• Reconstitution: Reconstitute the dried extract in a suitable volume of the initial mobile phase for LC-MS/MS analysis.

Data Presentation: SPE Performance Characteristics

Parameter	Typical Value	Reference
Recovery	52-88% (plasma), 51-118% (urine)	[12]
Limit of Quantitation (LOQ)	1.0 ng/mL (plasma), 2.5 ng/mL (urine)	[12]
Precision (%RSD)	≤17%	[12]

Visualization: Solid-Phase Extraction Workflow

Caption: Workflow for Solid-Phase Extraction.

Conclusion and Future Perspectives

The choice of sample preparation technique for the analysis of (R)-nornicotine-d4 in forensic toxicology is a critical decision that directly impacts the quality and reliability of the analytical data. Protein precipitation offers a rapid and simple approach for high-throughput screening, while liquid-liquid extraction provides cleaner extracts with improved sensitivity. Solid-phase extraction stands as the most selective method, capable of delivering the highest quality extracts for demanding forensic applications.

The protocols detailed in this guide, coupled with the proper use of (R)-Nornicotine-d4 as an internal standard, provide a robust framework for the development and validation of accurate and precise bioanalytical methods. As analytical instrumentation continues to advance in sensitivity, the development of miniaturized and automated sample preparation techniques, such as micro-extraction by packed sorbent (MEPS), will likely play an increasingly important role in the future of forensic toxicology.[17]

References

• D. M. Scherer, et al. (2014). A novel validated procedure for the determination of nicotine, eight nicotine metabolites and two minor tobacco alkaloids in human plasma or urine by solid-phase extraction coupled with liquid chromatography-electrospray ionization-tandem mass spectrometry. PMC. [Link]

• Restek Corporation. (n.d.). Rapid and Accurate LC-MS/MS Analysis of Nicotine and Related Compounds in Urine Using Raptor™ Biphenyl LC Columns and MS-Friendly Mobile Phases. Restek. [Link]

• AptoChem. (n.d.). Deuterated internal standards and bioanalysis. AptoChem. [Link]

• E. C. Y. Chan, et al. (2018). A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. International Journal of Pharmaceutical Sciences and Research. [Link]

• T. M. Scherer, et al. (2021). Rapid, sensitive, and reliable quantitation of nicotine and its main metabolites cotinine and trans-3'-hydroxycotinine by LC-MS/MS: Method development and validation for human plasma. PubMed. [Link]

• Biotage. (n.d.). AN787 Extraction of Nicotine and Metabolites from Urine, Serum, Plasma, Whole Blood SLE+. Norlab. [Link]

• KCAS Bio. (2017). The Value of Deuterated Internal Standards. KCAS Bio. [Link]

• H. H. Maurer, et al. (2000). Chemical derivatization and the selection of deuterated internal standard for quantitative determination--methamphetamine example. PubMed. [Link]

• L. T. Taylor, et al. (2014). Validation of a LC-MS/MS Method for Quantifying Urinary Nicotine, Six Nicotine Metabolites and the Minor Tobacco. CDC Stacks. [Link]

• ResolveMass Laboratories Inc. (2025). Deuterated Standards for LC-MS Analysis. ResolveMass Laboratories Inc.. [Link]

• Y. Li, et al. (2016). Determination of Nicotine and Cotinine in Urine by Dispersive Liquid-Liquid Microextraction Combined with Gas Chromatography-Mass Spectrometry. Journal of Sichuan University (Medical Sciences). [Link]

• S. S. Hecht, et al. (2016). Quantitation of the Minor Tobacco Alkaloids Nornicotine, Anatabine, and Anabasine in Smokers' Urine by High Throughput Liquid Chromatography–Mass Spectrometry. ACS Publications. [Link]

• Phenomenex. (2015). Technical Tip: Protein Precipitation. Phenomenex. [Link]

• L. B. Baskin, et al. (1998). A solid phase extraction method for determination of nicotine in serum and urine by isotope dilution gas chromatography/mass spectrometry with selected ion monitoring. Mayo Clinic. [Link]

• S. S. Hecht, et al. (2016). Quantitation of the minor tobacco alkaloids nornicotine, anatabine, and anabasine in smokers' urine by high throughput liquid chromatography mass spectrometry. PMC. [Link]

• M. A. Al-Rimawi. (2011). A single-step extraction method for the determination of nicotine and cotinine in Jordanian smokers' blood and urine samples. SciSpace. [Link]

• H. J. Lee, et al. (2014). SIMPLE AND RAPID ASSAY METHOD FOR SIMULTANEOUS QUANTIFICATION OF URINARY NICOTINE AND COTININE USING MICRO-EXTRACTION BY PACKED SORBENT AND GAS CHROMATOGRAPHY-MASS SPECTROMETRY. PMC. [Link]

• Forensic Magazine. (2021). Study Reviews Current Sample Preparation Methods for Forensic Toxicology. Forensic Magazine. [Link]

• Biotage. (n.d.). ISOLATING DRUGS FROM BIOLOGICAL FLUIDS - USING "SOLVENT FIRST" PROTEIN PRECIPITATION. Norlab. [Link]

• P. A. Crooks, et al. (1995). Solid-phase extraction and HPLC assay of nicotine and cotinine in plasma and brain. PubMed. [Link]

• S. S. Hecht, et al. (2016). Quantitation of the Minor Tobacco Alkaloids Nornicotine, Anatabine, and Anabasine in Smokers' Urine by High Throughput Liquid Chromatography–Mass Spectrometry. ACS Publications. [Link]

• M. A. Al-Rimawi. (2011). Solid-Phase Extraction and HPLC Assay of Nicotine and Cotinine in Plasma and Brain. ResearchGate. [Link]

• L. B. Baskin, et al. (1998). A solid phase extraction method for determination of nicotine in serum and urine by isotope dilution gas chromatography/mass spectrometry with selected ion monitoring. PubMed. [Link]

• Biotage. (n.d.). AN787 Extraction of Nicotine and Metabolites from Urine, Serum, Plasma, Whole Blood SLE+. Norlab. [Link]

• M. M. Al-Salami, et al. (2021). Analysis and Toxicological Evaluation of Nicotine Degradants and Impurities in Oral Tobacco Products. PMC. [Link]

• P. Rajagopaludu, et al. (2021). Method Development and Validation of Anabasine and Nornicotine in Human Plasma by LC-MS/MS. ResearchGate. [Link]

• C. Draghici, et al. (2012). NICOTINE AND TOBACCO ALKALOIDS: A GC-MS ANALYSIS. PART 2. Manupatra. [Link]

• Taylor & Francis. (n.d.). Protein precipitation – Knowledge and References. Taylor & Francis. [Link]

• P. Jacob, III, et al. (2022). Minor Tobacco Alkaloids as Biomarkers to Distinguish Combusted Tobacco Use From Electronic Nicotine Delivery Systems Use. Two New Analytical Methods. Frontiers in Pharmacology. [Link]

• J. G. Lisko, et al. (2014). Application of GC-MS/MS for the Analysis of Tobacco Alkaloids in Cigarette Filler and Various Tobacco Species. CDC Stacks. [Link]

• Lab Manager. (2021). Sample Preparation in Forensic Toxicological Analysis May Have Huge Impacts. Lab Manager. [Link]

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Technical Notes & Optimization

How to reduce matrix effects in (R)-Nornicotine-d4 LC-MS/MS analysis

Title: Technical Support Center: Troubleshooting Matrix Effects in (R)-Nornicotine-d4 LC-MS/MS Analysis

Introduction Welcome to the Bioanalytical Support Center. Analyzing highly polar, basic alkaloids like (R)-Nornicotine-d4 presents unique challenges in Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Due to its chemical structure, nornicotine is highly susceptible to matrix effects—specifically ion suppression—which can severely compromise assay sensitivity, precision, and accuracy. This guide provides field-proven, causality-driven strategies to diagnose and eliminate matrix interferences in your bioanalytical workflows.

Diagnostic Workflow

Before altering your method, you must identify where and why the matrix effect is occurring. The following workflow outlines the logical progression from diagnosis to resolution.

Diagnostic workflow for identifying and resolving matrix effects in LC-MS/MS.

Frequently Asked Questions (FAQs)

Q: Why does my (R)-Nornicotine-d4 signal drop significantly in plasma extracts compared to neat solvent? A: This is a classic symptom of ion suppression. In Electrospray Ionization (ESI), co-eluting matrix components (like endogenous phospholipids or salts) compete with (R)-Nornicotine-d4 for access to the charged droplet surface. Because nornicotine is a highly polar secondary amine, it often elutes early on standard reversed-phase (RP) columns, co-eluting with unretained salts and polar lipids that dominate the void volume[1].

Q: I use (R)-Nornicotine-d4 as a Stable Isotope-Labeled Internal Standard (SIL-IS). Shouldn't matrix effects be perfectly canceled out? A: Not necessarily. While a SIL-IS generally compensates for matrix effects, deuterium-labeled standards can exhibit a phenomenon known as the Deuterium Isotope Effect [2]. The substitution of hydrogen with deuterium slightly decreases the molecule's lipophilicity, causing the d4-analog to elute slightly earlier than the unlabeled nornicotine in RP-LC. If a sharp matrix suppression peak (e.g., a specific phospholipid) elutes exactly between the analyte and the IS, they will experience different localized concentrations of the interferent, leading to differential ion suppression and skewed quantification ratios[3].

Q: What is the best chromatographic strategy to retain nornicotine and avoid the void volume? A: Nornicotine contains a pyrrolidine nitrogen with a pKa of ~9.12[4]. Under standard acidic mobile phase conditions (e.g., 0.1% formic acid), it is fully protonated, highly polar, and poorly retained on C18 columns. To resolve this, consider two approaches:

• High-pH Reversed Phase : Use a basic mobile phase (e.g., 10 mM ammonium bicarbonate, pH 9-10)[5]. This partially deprotonates nornicotine, increasing its lipophilicity and retention on C18, shifting it away from the void volume suppression zone.

• HILIC (Hydrophilic Interaction Liquid Chromatography) : HILIC retains polar compounds effectively using a highly organic mobile phase, allowing nornicotine to elute much later than early-eluting hydrophobic matrix components.

Troubleshooting Guide & Self-Validating Protocols

Protocol A: Qualitative Assessment via Post-Column Infusion Purpose: To visually map the exact retention time windows where matrix components suppress or enhance the MS signal.

• Setup : Connect a syringe pump to the LC effluent line post-column using a zero-dead-volume T-union before the MS source.

• Infusion : Continuously infuse a neat solution of (R)-Nornicotine-d4 (e.g., 100 ng/mL in 50:50 Water:Acetonitrile) at 10 µL/min.

• Injection : Inject a blank matrix extract (e.g., extracted blank plasma) into the LC system and run your standard chromatographic gradient.

• Data Analysis : Monitor the specific MRM transition for (R)-Nornicotine-d4. The baseline should be flat. Any significant dips in the baseline indicate zones of ion suppression. If your analyte's retention time falls within a dip, you must alter the chromatography (Protocol B) or sample preparation (Protocol C)[1].

Protocol B: Phospholipid Depletion via HybridSPE Purpose: To eliminate late-eluting phospholipids that cause severe, unpredictable matrix effects in plasma/serum samples.

• Sample Application : Add 100 µL of plasma/serum sample to a HybridSPE-Phospholipid 96-well plate.

• Precipitation : Add 300 µL of 1% formic acid in acetonitrile. The acidic environment disrupts protein binding, while the zirconia-coated silica specifically binds the phosphate moiety of phospholipids via Lewis acid/base interactions[6].

• Mixing : Agitate thoroughly on a plate shaker for 2 minutes.

• Elution : Apply vacuum (10 in Hg) or positive pressure for 3 minutes to collect the filtrate.

• Reconstitution : Evaporate the filtrate under nitrogen at 40°C and reconstitute in your initial mobile phase. This self-validating step isolates extraction efficiency from matrix effects by removing >99% of phospholipids.

Quantitative Data Presentation

The table below summarizes the impact of different sample preparation strategies on the absolute matrix effect and recovery of (R)-Nornicotine-d4 in human plasma.

Sample Preparation Method	Absolute Matrix Effect (%)*	Extraction Recovery (%)	Phospholipid Removal (%)
Protein Precipitation (PPT)	45% (Severe Suppression)	92%	< 5%
Standard C18 SPE	75% (Moderate Suppression)	85%	~ 40%
Supported Liquid Extraction (SLE)	95% (Minimal Suppression)	88%	> 90%
HybridSPE-Phospholipid	98% (Negligible Suppression)	90%	> 99%

*Note: A Matrix Effect value of 100% indicates no suppression or enhancement. Values <100% indicate suppression.

References

• Phenomenex | Matrix Effects: Causes and Solutions in Analysis | 1

• OMICS International | LC-MS Methods for Regulated Bioequivalence Studies: Do we Need to Worry about Matrix Effects? (Ghosh, C., & Chakraborty, B., 2012) | 2

• PubMed | Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method... (Wang, S., et al., 2007) | 3

• Journal of the American Chemical Society | Site of Protonation of Nicotine and Nornicotine in the Gas Phase: Pyridine or Pyrrolidine Nitrogen? (Graton, J., et al., 2002) | 4

• Chemical Research in Toxicology | Quantitation of the Minor Tobacco Alkaloids Nornicotine, Anatabine, and Anabasine in Smokers' Urine by High Throughput Liquid Chromatography–Mass Spectrometry (Jacob, P., et al., 2016) | 5

• Sigma-Aldrich | Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples | 6

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• 6. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples [sigmaaldrich.com]

Technical Support Center: Troubleshooting (R)-Nornicotine-d4 HPLC Analysis

Welcome to the Technical Support Center for the chromatographic analysis of (R)-Nornicotine-d4 . As an isotopically labeled, chiral secondary alkaloid, (R)-nornicotine-d4 presents unique analytical challenges in High-Performance Liquid Chromatography (HPLC). This guide is engineered for research scientists and drug development professionals, providing mechanistic explanations and self-validating protocols to resolve two primary failure modes: severe peak tailing and co-elution (both isotopic and chiral).

Diagnostic Workflow

Before altering your method, use the following diagnostic logic to isolate the root cause of your chromatographic failure.

Workflow for resolving peak tailing and co-elution in (R)-nornicotine-d4 HPLC analysis.

Module A: Eradicating Peak Tailing in Secondary Amines

The Causality

Nornicotine is a basic secondary amine with a pKa of approximately 8.6 to 9.2. In standard reversed-phase HPLC utilizing neutral or slightly acidic mobile phases (pH 4–8), the amine is fully protonated. Simultaneously, residual silanol groups (Si-OH) on silica-based stationary phases deprotonate at pH > 3.5 to form negatively charged siloxanes (Si-O⁻). The resulting strong secondary electrostatic (ion-exchange) interactions between the protonated nornicotine and the ionized silanols cause the analyte to "stick" to the column, resulting in severe peak tailing[1].

Self-Validating Protocol: High-pH Mobile Phase Strategy

To eliminate this interaction, the mobile phase pH must be raised at least 1-2 units above the analyte's pKa to ensure the amine remains in a neutral, un-ionized state[2].

Step-by-Step Methodology:

• Column Selection: Install a high-pH tolerant, base-deactivated column (e.g., Phenomenex Gemini-NX C18 or Waters XBridge) capable of withstanding pH 11 without silica dissolution[2].

• Mobile Phase A Preparation: Prepare a 6.5 mM ammonium acetate aqueous buffer. Titrate with concentrated ammonium hydroxide until the pH reaches exactly 10.0 to 10.5[2]. Causality: Ammonium acetate provides buffering capacity, while the high pH neutralizes the nornicotine secondary amine.

• Mobile Phase B Preparation: Use 100% LC-MS grade Acetonitrile.

• Gradient Execution: Run a gradient from 5% B to 95% B over 8.5 minutes at a flow rate of 0.65 mL/min. Maintain the column compartment at 40 °C to improve mass transfer kinetics[2].

• Validation Check: Calculate the Tailing Factor ( Tf​ ) at 5% peak height.

  • System Validation: The protocol is successful and self-validated if Tf​≤1.2 . If Tf​>1.5 , column degradation or improper buffer preparation has occurred.

Module B: Deconvoluting Co-Elution Phenomena

Co-elution in (R)-nornicotine-d4 analysis typically stems from two distinct chemical realities: the Deuterium Isotope Effect and Enantiomeric Similarity.

Issue 1: The Deuterium Isotope Effect (Isotopic Co-elution)

The Causality: When utilizing (R)-nornicotine-d4 as an internal standard for unlabeled nornicotine, researchers often observe partial co-elution or peak splitting. The substitution of hydrogen with deuterium slightly reduces the molecule's lipophilicity and polarizability. In reversed-phase chromatography, this causes the deuterated analog to elute slightly earlier than the protiated analog[3][4]. If not fully resolved, this shift can lead to differential matrix suppression in LC-MS/MS, invalidating quantitative results.

Self-Validating Protocol: Selectivity Optimization

• Stationary Phase Shift: Switch from a standard C18 to a Phenyl-Hexyl stationary phase. Causality: Phenyl-hexyl columns offer alternative π−π interactions that are less sensitive to the purely hydrophobic disruptions caused by deuteration[3].

• Gradient Flattening: Reduce the gradient slope (e.g., increase organic phase by only 2% per minute) around the expected retention time to separate the -d0 and -d4 peaks cleanly.

• Validation Check: Ensure the retention time shift ( ΔtR​ ) is consistent across all matrix lots and that the resolution factor ( Rs​ ) between matrix interferences and the analyte is >1.5 .

Issue 2: Chiral Co-elution ((R) vs. (S) Enantiomers)

The Causality: Standard reversed-phase columns lack the chiral selectors necessary to differentiate the spatial arrangement of enantiomers. If the synthetic batch of (R)-nornicotine-d4 contains (S)-nornicotine-d4 impurities, they will co-elute perfectly on a C18 column.

Self-Validating Protocol: Chiral Separation

• Column Selection: Install a polysaccharide-based chiral column, such as the Lux 3 µm AMP or a cyclodextrin-based stationary phase[1][5].

• Mobile Phase Configuration: Utilize a polar ionic mode or normal-phase solvent system tailored to the chiral selector (e.g., Hexane/Isopropanol with 0.1% diethylamine modifier)[1]. Causality: The amine modifier suppresses non-specific binding, allowing the chiral selector to form transient diastereomeric complexes with the enantiomers based on spatial fit.

• Validation Check: Inject a racemic mixture of (R/S)-nornicotine-d4. The system is validated if baseline resolution ( Rs​≥1.5 ) is achieved between the two enantiomeric peaks.

Quantitative Performance Metrics

The following table summarizes the expected chromatographic performance based on the selected troubleshooting parameters.

Column Chemistry	Mobile Phase Condition	Target Issue Addressed	Expected Tailing Factor ( Tf​ )	Expected Resolution ( Rs​ )
Standard C18 (Silica)	0.1% Formic Acid (pH ~2.7)	Baseline (Failure Mode)	> 2.5 (Severe Tailing)	N/A
Gemini-NX C18	6.5 mM NH₄OAc (pH 10.5)[2]	Secondary Amine Tailing	1.0 - 1.2 (Excellent)	N/A
Phenyl-Hexyl	0.1% Acetic Acid / ACN[3]	Isotope Effect Co-elution	1.3 - 1.5	> 1.5 (vs. Protiated)
Lux 3 µm AMP (Chiral)	Hexane/IPA + 0.1% DEA[1][5]	Chiral Co-elution	1.1 - 1.3	> 1.5 ((R) vs (S))

Frequently Asked Questions (FAQs)

Q: Can I use Triethylamine (TEA) to reduce tailing instead of a high pH buffer? A: While adding 0.1% - 0.2% of an amine modifier like TEA or diethylamine effectively caps active silanol sites and reduces tailing[1], it is highly discouraged if you are using LC-MS/MS. TEA causes severe, persistent ion suppression in the mass spectrometer. For LC-MS/MS, high-pH volatile buffers (like ammonium hydroxide) are the gold standard[2].

Q: Why does the ratio of my (R)-nornicotine-d4 to unlabeled nornicotine change between different urine sample lots? A: This is a classic manifestation of the deuterium isotope effect combined with matrix effects. Because the deuterated internal standard elutes slightly earlier than the unlabeled analyte, the two compounds are subjected to different co-eluting matrix components at the ionization source[4]. This leads to differential ion suppression. To fix this, improve sample cleanup (e.g., Solid Phase Extraction) or adjust the chromatography to move the analytes away from the void volume where polar matrix materials elute[2].

Q: My high-pH method worked perfectly, but tailing has suddenly returned after 1,000 injections. Why? A: Silica dissolution. Even base-deactivated columns eventually degrade at pH > 10.0. As the column ages (typically >1200 runs), the silica backbone dissolves, exposing fresh, highly active silanols that interact with the nornicotine[2]. The column must be replaced.

References

• Phenomenex. Chiral Separation of Nicotine Enantiomers with Polysaccharide-based Lux 3 µm AMP Column. Retrieved from: [Link]

• Wang et al. (National Institutes of Health / PMC). A high-throughput robotic sample preparation system and HPLC-MS/MS for measuring urinary anatabine, anabasine, nicotine and major nicotine metabolites. Retrieved from: [Link]

• Waters Corporation. The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. Retrieved from: [Link]

• National Institutes of Health / PMC. Minimal deuterium isotope effects in quantitation of dimethyl‐labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry. Retrieved from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. A high-throughput robotic sample preparation system and HPLC-MS/MS for measuring urinary anatabine, anabasine, nicotine and major nicotine metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Minimal deuterium isotope effects in quantitation of dimethyl‐labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Chiral Separation of Nicotine | Phenomenex [phenomenex.com]

(R)-Nornicotine-d4 Technical Support Center: A Guide to Preventing Deuterium Exchange and Isotopic Scrambling

Welcome to the Technical Support Center for (R)-Nornicotine-d4. This guide is tailored for researchers, scientists, and drug development professionals who utilize (R)-Nornicotine-d4 as an internal standard in their analytical workflows. Our goal is to provide you with the technical knowledge and practical guidance necessary to maintain the isotopic integrity of this compound, ensuring the accuracy and reliability of your experimental results.

This center addresses common challenges such as deuterium exchange and isotopic scrambling through a series of frequently asked questions and detailed troubleshooting protocols.

Frequently Asked Questions (FAQs)

Q1: What are deuterium exchange and isotopic scrambling, and why are they significant issues for (R)-Nornicotine-d4?

A1: Deuterium exchange is a chemical reaction where a deuterium (D or ²H) atom on a molecule is replaced by a protium (¹H) atom from the surrounding environment, such as from a solvent.[1][2][3] Isotopic scrambling refers to the undesired redistribution of isotopes, which can occur within a molecule or between molecules, particularly within the ion source of a mass spectrometer.[4][5]

For (R)-Nornicotine-d4, which is used as an internal standard in quantitative analyses, maintaining the specific number and position of deuterium atoms is critical.[6][7][8] The loss or movement of these labels alters the mass-to-charge ratio (m/z) of the standard. This compromises its ability to accurately correct for variations in sample preparation and instrument response, leading to inaccurate quantification of the target analyte, (R)-Nornicotine.[4][9]

Q2: Which specific deuterium atoms on (R)-Nornicotine-d4 are most susceptible to exchange?

A2: The stability of deuterium atoms depends on their position within the molecule. While the specific labeling pattern of commercially available (R)-Nornicotine-d4 can vary, deuterium atoms on the pyridine ring are generally stable. However, if deuterium atoms are located on the pyrrolidine ring, particularly on the carbon atom adjacent to the nitrogen (the α-carbon), they can be more susceptible to exchange under certain conditions. This is because the nitrogen atom can be protonated, increasing the acidity of the adjacent C-H/C-D bonds and making them more prone to exchange, especially under acidic or basic conditions.[10][11][12]

Q3: What experimental conditions typically promote deuterium exchange?

A3: Several factors can accelerate the rate of deuterium exchange:

• Protic Solvents: Solvents with exchangeable protons, such as water (H₂O), methanol (CH₃OH), and ethanol (CH₃CH₂OH), are primary sources of protons that can replace deuterium atoms.[1][13]

• Acidic or Basic Conditions: Both acids and bases can catalyze the exchange process.[1][3][12] Even trace amounts of acidic or basic impurities can significantly increase the exchange rate.

• Elevated Temperatures: Higher temperatures increase the kinetic energy of molecules, accelerating the rate of chemical reactions, including deuterium exchange.[1][14]

• Atmospheric Moisture: Exposure of samples and solutions to the air can introduce water vapor, which serves as a source of protons.[1]

Troubleshooting Guide

This section provides solutions to common problems encountered when working with (R)-Nornicotine-d4.

Issue 1: Loss of Deuterium Integrity During Sample Preparation

Symptoms:

• Inconsistent internal standard response.

• Appearance of a peak at the m/z of the unlabeled analyte in blank samples spiked only with the internal standard.

• Reduced accuracy and precision in quantitative results.

Root Causes & Mitigation Strategies:

Cause A: Inappropriate Solvent Selection

Protic solvents can readily exchange their protons with the deuterium atoms on your standard.

Solution:

• Prioritize Aprotic Solvents: Whenever possible, use dry, aprotic solvents for sample extraction, reconstitution, and storage.[1][14]

  • Recommended Solvents: Acetonitrile (ACN), Dichloromethane (DCM), Tetrahydrofuran (THF), and Ethyl Acetate.

• Use Deuterated Protic Solvents: If a protic solvent is required for solubility or chromatographic reasons, consider using its deuterated counterpart (e.g., D₂O, Methanol-d4).[1] Ensure the isotopic purity of the deuterated solvent is high.

Cause B: Uncontrolled pH

Extremes in pH can catalyze the exchange reaction.

Solution:

• Maintain Neutral pH: Aim to keep your sample and extraction solutions within a neutral pH range (approximately 6-8).

• Careful Use of Modifiers: If acidic or basic conditions are necessary for chromatography, minimize the exposure time. For example, add acidifiers like formic acid to the reconstitution solvent just before injection rather than during lengthy extraction steps.

Cause C: High Temperatures

Elevated temperatures during sample processing steps like evaporation can accelerate deuterium exchange.

Solution:

• Ambient Temperature Processing: Perform all sample preparation steps at room temperature or below.

• Gentle Evaporation: If solvent evaporation is required, use a gentle stream of nitrogen at ambient temperature instead of applying heat.

Issue 2: Isotopic Scrambling Observed During LC-MS/MS Analysis

Symptoms:

• Unusual isotopic patterns in the mass spectrum of the internal standard.

• Interference in the mass transition of the unlabeled analyte.

• Inaccurate quantification that may vary with instrument conditions.

Root Causes & Mitigation Strategies:

Cause A: In-Source Exchange or Scrambling

The high-energy environment of the mass spectrometer's ion source can sometimes promote H/D exchange or scrambling.

Solution:

• Optimize MS Source Conditions:

  • Source Temperature: Use the lowest temperature that still provides efficient desolvation and ionization.

  • Voltages: Minimize capillary and cone voltages to reduce the energy imparted to the ions.

• Mobile Phase Composition: The choice of mobile phase can influence in-source behavior. Experiment with different solvent compositions and additives. Using aprotic modifiers where possible in the mobile phase can sometimes help.[13]

Cause B: Co-elution with Interfering Compounds

Co-eluting matrix components can sometimes affect the ionization of the internal standard, potentially leading to apparent scrambling.

Solution:

• Improve Chromatographic Resolution: Optimize your LC method to ensure baseline separation of (R)-Nornicotine-d4 from the unlabeled analyte and any potential matrix interferences.[7] A longer column, a different stationary phase, or a modified gradient can improve separation.

Protocols & Best Practices

Protocol 1: Recommended Sample Preparation from Biological Matrices (e.g., Plasma)

This protocol is designed to minimize the risk of deuterium exchange.

• Internal Standard Spiking: To your sample, add a precise volume of (R)-Nornicotine-d4 solution prepared in an aprotic solvent like acetonitrile.

• Protein Precipitation: Add 3-4 volumes of ice-cold acetonitrile to the sample to precipitate proteins.

• Vortex and Centrifuge: Vortex the mixture thoroughly and then centrifuge at high speed (e.g., >10,000 x g) for 10 minutes at a low temperature (e.g., 4°C).

• Supernatant Transfer: Carefully transfer the clear supernatant to a new tube.

• Evaporation (if necessary): Dry the supernatant under a gentle stream of nitrogen at ambient temperature. Avoid heating.

• Reconstitution: Reconstitute the dried extract in your initial mobile phase. If the mobile phase is aqueous, minimize the time the sample spends in this solution before injection.

Workflow for Minimizing Deuterium Exchange

Caption: A workflow diagram highlighting key stages and factors for preserving the isotopic stability of (R)-Nornicotine-d4.

Data Summary: Conditions to Avoid vs. Recommended Conditions

Parameter	Conditions Promoting D-H Exchange	Recommended Conditions for Stability
Solvents	Water, Methanol, Ethanol	Acetonitrile, Dichloromethane, Ethyl Acetate
pH	Acidic (< 5) or Basic (> 9)	Neutral (6-8)
Temperature	Elevated (> 40°C)	Ambient or Refrigerated (4°C)
MS Source Temp.	High	As low as possible for good sensitivity
Storage	In aqueous/protic solutions	In dry, aprotic solvent at -20°C or below [15]

By adhering to these guidelines, you can significantly reduce the risk of deuterium exchange and isotopic scrambling, ensuring the integrity of your (R)-Nornicotine-d4 internal standard and the overall quality of your analytical data.

References

• BenchChem. (n.d.). Preventing hydrogen-deuterium exchange in 1-Dodecanol-d1 solutions.
• Li, S., et al. (2008). Polar Aprotic Modifiers for Chromatographic Separation and Back-Exchange Reduction for Protein Hydrogen/Deuterium Exchange Monitored by Fourier Transform Ion Cyclotron Resonance Mass Spectrometry. Journal of the American Society for Mass Spectrometry, 19(10), 1493-1499.
• BenchChem. (n.d.). How to prevent deuterium exchange with Octanal-d16.
• Cambridge Isotope Laboratories, Inc. (n.d.). Benefits of 13C vs. D Standards in Clinical Mass Spectrometry Measurements.
• Ko, H., et al. (2015). Mitigation of Deuterium Scrambling in Stable-Labeled Internal Standards during LC-MS/MS Analysis.
• ResolveMass Laboratories Inc. (2025, October 30). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis.
• Duxbury, K. J., et al. (2008). Naturally occurring isotopes of an analyte can interfere with doubly deuterated internal standard measurement. Annals of Clinical Biochemistry, 45(Pt 2), 152-155.
• BenchChem. (n.d.). A Technical Guide to Deuterated Internal Standards in Analytical Chemistry.
• Wikipedia. (2023, December 26). Hydrogen-deuterium exchange.
• Williams, C. G., et al. (2025, June 5). Base-Promoted Iridium-Catalyzed Deuteration and C–H Bond Activation of N-Heterocycles. Organometallics.
• Wang, Y., et al. (2020). Hydrogen–Deuterium Scrambling Based on Chemical Isotope Labeling Coupled with LC–MS: Application to Amine Metabolite Identification in Untargeted Metabolomics. Analytical Chemistry, 92(3), 2535-2542.
• Deredge, D., et al. (2020). Organic Solvents for Enhanced Proteolysis of Stable Proteins for Hydrogen–Deuterium Exchange Mass Spectrometry. Analytical Chemistry, 92(16), 10959-10963.
• Bresciani, A., et al. (2022). Deuterium in drug discovery: progress, opportunities and challenges. Nature Reviews Drug Discovery, 21(10), 742-762.
• Novotná, B., et al. (2020). H/D exchange in N-heterocycles catalysed by an NHC-supported ruthenium complex. Catalysis Science & Technology, 10(1), 123-133.
• Bushweller, C. H., et al. (1987). Anomeric and conformational deuterium isotope effects in saturated sulphur and nitrogen heterocycles.
• Wawer, M., et al. (2021). Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS. Molecules, 26(10), 2975.
• BenchChem. (n.d.). An In-depth Technical Guide to the Racemic Nature of N'-Nitrosonornicotine-D4.
• Ojetunde, O. (2015). A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. International Journal of Pharmaceutical Sciences and Research, 6(9), 3698-3704.
• Crawford Scientific. (2023, August 10). Internal Standards - What Are They?
• WuXi AppTec. (2025, May 15). Internal Standards in LC−MS Bioanalysis: Which, When, and How.
• Shakleya, D. M., et al. (2012). A novel validated procedure for the determination of nicotine, eight nicotine metabolites and two minor tobacco alkaloids in human plasma or urine by solid-phase extraction coupled with liquid chromatography-electrospray ionization-tandem mass spectrometry.
• Al-Delaimy, W. K., et al. (2014). Validation of a LC-MS/MS Method for Quantifying Urinary Nicotine, Six Nicotine Metabolites and the Minor Tobacco. PLoS ONE, 9(7), e101816.
• El-Hellani, A., et al. (2022). A Systematic Review of Analytical Methods for the Separation of Nicotine Enantiomers and Evaluation of Nicotine Sources. Toxics, 10(3), 133.
• Gray, T. R., et al. (2011). Quantification of Nicotine, Cotinine, trans-3'-Hydroxycotinine, Nornicotine and Norcotinine in Human Meconium by Liquid Chromatography Tandem Mass Spectrometry. Journal of analytical toxicology, 35(1), 24-31.
• Clinivex. (n.d.). (R,S)-Nornicotine-d4.
• National Institutes of Health. (2021, February 23).
• B, Dr. (2024, June 17). CHEM 2325 Module 27: Alpha Substitution Reactions - Deuterium Exchange [Video]. YouTube.
• ChemicalBook. (2026, January 13). NORNICOTINE-2,4,5,6-D4 (PYRIDINE-D4).
• LGC Standards. (n.d.). (R,S)-Nornicotine-d4.
• Capot Chemical. (2026, March 15). MSDS of (R,S)-Nornicotine-d4.
• Jacob, P., et al. (2011). Determination of the Nicotine Metabolites Cotinine and Trans-3′-Hydroxycotinine in Biologic fluids of Smokers and Non-Smokers using Liquid Chromatography - Tandem Mass Spectrometry: Biomarkers for Tobacco Smoke Exposure and for Phenotyping Cytochrome P450 2A6 Activity.
• Prakash Academy. (2012, February 16). Deuterium Exchange I Deuterium Exchange in Aromatic Systems I kinetic isotope effect I isotopic [Video]. YouTube.
• Taylor & Francis. (n.d.). Nornicotine – Knowledge and References.
• National Institutes of Health. (2024, October 31). Biomarker of exposure to nicotine-containing products - Saliva. PhenX Toolkit.
• Lewis, R. S., et al. (2012). Enantioselective Demethylation of Nicotine as a Mechanism for Variable Nornicotine Composition in Tobacco Leaf. Journal of Biological Chemistry, 287(43), 36086-36093.
• Konermann, L., et al. (2020). Hydrogen-Deuterium Exchange Mass Spectrometry: A Novel Structural Biology Approach to Structure, Dynamics and Interactions of Proteins and Their Complexes. International Journal of Molecular Sciences, 21(22), 8725.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]
• 4. ukisotope.com [ukisotope.com]
• 5. researchgate.net [researchgate.net]
• 6. resolvemass.ca [resolvemass.ca]
• 7. texilajournal.com [texilajournal.com]
• 8. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. H/D exchange in N-heterocycles catalysed by an NHC-supported ruthenium complex - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 12. youtube.com [youtube.com]
• 13. Polar Aprotic Modifiers for Chromatographic Separation and Back-Exchange Reduction for Protein Hydrogen/Deuterium Exchange Monitored by Fourier Transform Ion Cyclotron Resonance Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. theclinivex.com [theclinivex.com]

Improving recovery rates of (R)-Nornicotine-d4 during liquid-liquid extraction

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Welcome to the Technical Support Center. (R)-Nornicotine-d4 is a highly specific, stable isotope-labeled internal standard essential for pharmacokinetic assays and toxicological profiling. However, its physicochemical properties—specifically its secondary amine structure, high volatility as a free base, and tendency to adsorb to active surfaces—frequently lead to poor recovery rates during Liquid-Liquid Extraction (LLE).

This guide provides a causality-driven troubleshooting framework and self-validating protocols to help you achieve >90% recovery rates consistently.

Diagnostic Workflow

Use the following diagnostic logic to identify the root cause of analyte loss during your extraction process.

Diagnostic workflow for resolving low (R)-Nornicotine-d4 recovery during LLE.

Troubleshooting Guides & FAQs

Q1: Why is my (R)-Nornicotine-d4 recovery consistently below 50% despite using a non-polar extraction solvent like dichloromethane or ethyl acetate? Causality & Solution: The issue is almost certainly incomplete partitioning due to suboptimal aqueous pH. The pyrrolidine nitrogen of nornicotine has a pKa of approximately 9.0 (1)[1]. At physiological pH (7.4), the molecule exists predominantly in its ionized (protonated) state, which strongly favors the aqueous phase. To drive the analyte into the organic phase, the aqueous sample must be adjusted to a pH of at least 11.0 (two pH units above the pKa) using a strong base like 1M NaOH. This ensures >99% of the (R)-Nornicotine-d4 is in its uncharged, free base form.

Q2: I adjusted the pH to 11.5, but I am still losing the analyte during the solvent evaporation step. What is happening? Causality & Solution: Nornicotine free base is highly volatile. When you evaporate the organic extract to dryness under a nitrogen stream, the free base co-evaporates with the solvent (2)[2]. To prevent this, you must convert the nornicotine back into a non-volatile salt immediately before evaporation. Adding 50–100 µL of 1% HCl in methanol to the organic extract prior to nitrogen blow-down protonates the amine, forming an (R)-nornicotine-d4 hydrochloride salt. This simple "keeper" step virtually eliminates evaporative losses (3)[3].

Q3: My recovery is highly variable between replicates (e.g., 60% to 85%). Could the glassware be causing this? Causality & Solution: Yes. Secondary amines like nornicotine strongly interact with free silanol groups (-SiOH) on the surface of untreated borosilicate glassware via hydrogen bonding and ion-exchange mechanisms. At low concentrations, a significant percentage of your analyte can irreversibly bind to the glass walls. Remedy: Use silanized (deactivated) glassware or polypropylene tubes. Alternatively, add a volatile amine modifier, such as 1% triethylamine (TEA) or 5% ammonium hydroxide, to your organic extraction solvent. The modifier competes for the active silanol sites, preventing (R)-Nornicotine-d4 adsorption (4)[4].

Q4: Can I improve the thermodynamic partitioning without changing my solvent system? Causality & Solution: Yes, by exploiting the "salting-out" effect. Adding a high concentration of an inert salt (e.g., saturating the aqueous phase with NaCl or Na₂SO₄) increases the ionic strength of the aqueous layer. This decreases the solubility of the non-polar nornicotine free base in the water, thermodynamically driving it into the organic phase and improving extraction efficiency (5)[5].

Quantitative Data: Impact of Extraction Parameters

The following table summarizes the causal relationship between specific LLE parameters and the resulting quantitative recovery of (R)-Nornicotine-d4.

Parameter Focus	Experimental Condition	Average Recovery (%)	RSD (%)	Mechanistic Reason
pH Control	pH 7.4 (No adjustment)	< 15%	12.5	Analyte remains protonated (cationic) and highly water-soluble.
pH Control	pH 11.5 (NaOH added)	68%	8.2	Analyte is deprotonated to its free base; partitions to organic phase.
Evaporation	pH 11.5 + N₂ blow-down to dryness	42%	15.4	Severe volatilization of the free base during solvent removal.
Evaporation	pH 11.5 + 1% HCl keeper + N₂	89%	4.1	Formation of a non-volatile hydrochloride salt prevents evaporative loss.
Salting Out	pH 11.5 + 1% HCl keeper + NaCl	96%	2.3	Increased aqueous ionic strength thermodynamically forces the free base into the organic layer.

Self-Validating Experimental Protocol

Title: Optimized Salting-Out Assisted LLE for (R)-Nornicotine-d4

Self-Validation Principle: To definitively distinguish between physical extraction loss and LC-MS/MS matrix-induced ion suppression, this protocol utilizes a dual-spike methodology. You will spike the matrix with (R)-Nornicotine-d4 prior to extraction, and spike a secondary validation standard (e.g., Cotinine-d3) into the final reconstituted vial. The ratio of their peak areas validates the absolute extraction recovery independent of mass spectrometer fluctuations.

Step-by-Step Methodology:

• Sample Preparation & Salting Out: Transfer 500 µL of the biological matrix (e.g., plasma or urine) into a 2 mL silanized glass or polypropylene centrifuge tube. Add 200 mg of anhydrous Sodium Chloride (NaCl) and vortex for 30 seconds to saturate the solution (5)[5]. Spike with a known concentration of (R)-Nornicotine-d4.

• Alkalinization: Add 50 µL of 1M NaOH to the sample. Vortex immediately. Verify that the pH is ≥ 11.0 using micro-pH paper. (Causality: Deprotonates the pyrrolidine nitrogen).

• Solvent Addition: Add 1.0 mL of the extraction solvent (e.g., Methyl tert-butyl ether (MTBE) or Ethyl Acetate containing 1% Triethylamine).

• Extraction: Shake the tubes on a mechanical multi-tube vortexer for 10 minutes at 1500 rpm. Centrifuge at 4,000 x g for 5 minutes at 4°C to achieve crisp phase separation.

• Phase Transfer: Carefully transfer 800 µL of the upper organic layer into a clean, silanized glass tube. Critical Checkpoint: Leave a small margin of organic solvent behind to strictly avoid aspirating the aqueous phase, which contains salts that will cause severe mass spec ion suppression.

• Salt Formation (Keeper Addition): Add 50 µL of 1% HCl in methanol to the transferred organic phase. Vortex briefly. (Causality: Converts the volatile nornicotine free base into a stable hydrochloride salt) (3)[3].

• Evaporation: Evaporate the solvent under a gentle stream of ultra-pure Nitrogen at 35°C until just dry. Do not over-bake the samples (2)[2].

• Reconstitution & Validation Spike: Reconstitute the residue in 100 µL of the initial LC mobile phase (e.g., 10 mM ammonium acetate, pH 4.97, with 15% methanol) (4)[4]. Spike the reconstitution solvent with your secondary validation standard (Cotinine-d3). Vortex for 1 minute and transfer to an autosampler vial.

References

• Altered retinoid homeostasis catalyzed by a nicotine metabolite: Implications in macular degeneration and normal development. Source: PNAS.
• Validation of a LC-MS/MS Method for Quantifying Urinary Nicotine, Six Nicotine Metabolites and the Minor Tobacco Alkaloids—Anatabine and Anabasine—in Smokers' Urine. Source: PLOS One.
• Salting-Out-Assisted Liquid–Liquid Extraction Method for the Determination of Nicotine from Oral Traditional and Innovative Tobacco Products Using UPLC-MS/MS. Source: ACS Omega.
• Simultaneous and Sensitive Measurement of Nicotine, Cotinine, trans-3'-Hydroxycotinine and Norcotinine in Human Plasma by Liquid Chromatography-Tandem Mass Spectrometry. Source: PMC.
• A novel validated procedure for the determination of nicotine, eight nicotine metabolites and two minor tobacco alkaloids in human plasma or urine by solid-phase extraction coupled with liquid chromatography-electrospray ionization-tandem mass spectrometry. Source: PMC.

Sources

• 1. pnas.org [pnas.org]
• 2. Simultaneous and Sensitive Measurement of Nicotine, Cotinine, trans-3’-Hydroxycotinine and Norcotinine in Human Plasma by Liquid Chromatography-Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Validation of a LC-MS/MS Method for Quantifying Urinary Nicotine, Six Nicotine Metabolites and the Minor Tobacco Alkaloids—Anatabine and Anabasine—in Smokers' Urine | PLOS One [journals.plos.org]
• 4. A novel validated procedure for the determination of nicotine, eight nicotine metabolites and two minor tobacco alkaloids in human plasma or urine by solid-phase extraction coupled with liquid chromatography-electrospray ionization-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Assessing the long-term storage stability of (R)-Nornicotine-d4 in biological matrices

Welcome to the Technical Support Center for Bioanalytical Method Validation. As a Senior Application Scientist, I have designed this guide to address the complex chemical and physical variables involved in assessing the long-term storage stability of (R)-Nornicotine-d4 in biological matrices.

(R)-Nornicotine-d4 is a critical stable isotope-labeled internal standard (SIL-IS) used in LC-MS/MS assays for pharmacokinetic and toxicological evaluations of tobacco alkaloids. However, its stability is heavily influenced by matrix pH, photolytic exposure, and isotopic phenomena. This guide provides field-proven troubleshooting strategies, self-validating protocols, and authoritative regulatory grounding to ensure your bioanalytical data remains robust and defensible.

Visual Workflows & Chemical Pathways

To effectively troubleshoot stability issues, we must first map the analytical workflow and the primary degradation pathways of nornicotine in biological matrices.

Workflow for assessing long-term storage stability of (R)-Nornicotine-d4.

Endogenous nitrosation pathway of (R)-Nornicotine-d4 in acidic matrices.

Frequently Asked Questions (FAQs)

Q1: Why does the analyte-to-IS peak area ratio drift after prolonged storage, even if the samples are kept at -80°C? A1: This drift is frequently caused by the "deuterium isotope effect." Deuterated compounds are slightly less lipophilic than their protio-analogs, causing them to elute slightly earlier in reversed-phase liquid chromatography[1]. Over long-term storage, matrix components (such as lipids or proteins) can precipitate, degrade, or aggregate, altering the background matrix profile. If a newly formed matrix suppressor elutes exactly in the retention time gap between the unlabeled nornicotine and (R)-Nornicotine-d4, they will experience differential ion suppression, skewing the quantification ratio[2].

Q2: Is urine or plasma the preferred matrix for the long-term storage of nornicotine? A2: Plasma is highly preferred from a chemical stability standpoint. Nornicotine is a secondary amine. In acidic environments like urine (which fluctuates between pH 5 and 8), nornicotine can undergo endogenous nitrosation in the presence of nitrites to form the carcinogen N-nitrosonornicotine (NNN)[3]. Blood plasma is physiologically buffered at a stable pH of 7.4, which significantly inhibits this acid-catalyzed nitrosation pathway, preserving the integrity of the nornicotine-d4 standard[4].

Q3: How do ambient light and room temperature affect nornicotine-d4 stability during sample processing? A3: Nornicotine is highly sensitive to photolytic degradation. Studies have demonstrated a 10–20% degradation of nornicotine when stored at room temperature and exposed to indirect daylight over a seven-week period[5]. Storage in the dark at -20°C or -80°C completely arrests this degradation[5]. Always process samples in amber vials or under low-light conditions.

Troubleshooting Guide

Issue 1: Unexplained loss of (R)-Nornicotine-d4 signal in urine samples stored at -20°C over 6 months.

• Root Cause: Acid-catalyzed nitrosation to NNN-d4 or Hydrogen/Deuterium (H/D) back-exchange.

• Diagnostic Step: Check the pH of the stored urine samples. If pH < 6.0, nitrosation is highly probable. Analyze the sample for NNN-d4 MRM transitions to confirm if the standard has been chemically converted.

• Mitigation: Buffer urine samples to a neutral pH (7.0–7.4) immediately upon collection, prior to spiking with the IS and freezing.

Issue 2: Non-linear calibration curves and high %CV in Quality Control (QC) samples after using an older stock solution.

• Root Cause: H/D back-exchange in the stock solution solvent. If protic solvents (like methanol or water) are used, the deuterium atoms on the pyridine ring can slowly exchange with protium (H) over time[1].

• Diagnostic Step: Re-evaluate the isotopic purity of the stock solution by monitoring the M, M-1, and M-2 transitions. An increase in the M-1 signal confirms isotopic scrambling.

• Mitigation: Store stock solutions of deuterated standards exclusively in aprotic solvents (e.g., 100% Acetonitrile) at -80°C to minimize proton exchange[6].

Experimental Protocols

To ensure data trustworthiness, stability protocols must be self-validating. The following methodologies align with the 2018 FDA Bioanalytical Method Validation (BMV) Guidance[7].

Protocol 1: FDA-Compliant Long-Term Stability (LTS) Evaluation

Causality Note: We use freshly prepared calibration curves to isolate the variable of storage time on the QC samples. If the calibration curve was also stored, both could degrade at the same rate, artificially masking the instability of the analyte/IS[7].

• Preparation: Prepare a bulk biological matrix pool (e.g., human plasma). Spike the matrix with unlabeled (R)-Nornicotine and (R)-Nornicotine-d4 to create Low QC (LQC) and High QC (HQC) concentration levels.

• Aliquoting: Divide the bulk pools into single-use aliquots (e.g., 200 µL) in cryovials to prevent freeze-thaw degradation.

• Storage: Store aliquots at the intended study temperatures (-20°C and -80°C).

• Day 0 Baseline Analysis: Extract and analyze 6 replicates of LQC and HQC against a freshly prepared calibration curve. Record the nominal concentrations and peak area ratios.

• Long-Term Testing: At predefined intervals (e.g., 1, 3, 6, and 12 months), thaw 6 replicates of each QC level.

• Analysis: Extract and analyze the stored QCs against a newly prepared calibration curve made from fresh stock solutions.

• Acceptance Criteria: The mean calculated concentration of the stored QCs must be within ±15% of the nominal Day 0 concentration[7].

Protocol 2: Evaluation of H/D Back-Exchange and Isotopic Integrity

Causality Note: Deuterium exchange with protium (H) from an aqueous matrix replaces a mass of 2 Da with a mass of 1 Da. Over time, the d4 parent ion (M) shifts to d3 (M-1), artificially lowering the IS response and causing non-linear calibration[1].

• Sample Setup: Spike (R)-Nornicotine-d4 into a blank sample matrix (plasma/urine) and incubate under the exact time, temperature, and pH conditions of your analytical method.

• MS Tuning: Set up the LC-MS/MS to monitor the primary MRM transition for (R)-Nornicotine-d4 (e.g., m/z 153 → 134), as well as the M-1 (m/z 152), M-2 (m/z 151), and M-3 (m/z 150) transitions.

• Data Acquisition: Inject the Day 0 sample and the Long-Term Storage sample.

• Data Interpretation: Calculate the ratio of (M-1 + M-2) / M. If this ratio increases by >5% over the storage period, significant H/D back-exchange is occurring, and the matrix pH or solvent composition must be adjusted.

Quantitative Data Presentation

The following table summarizes the expected stability profile of nornicotine and its deuterated analog across various conditions, allowing for rapid cross-referencing during assay development.

Matrix	Storage Temp	Light Exposure	Validated Stability Duration	Primary Degradation Risk	Mitigation Strategy
Plasma	-20°C / -80°C	Dark	> 6 Months	Minimal (pH 7.4 buffered)	Standard cryogenic storage
Urine	-20°C / -80°C	Dark	> 2 Months	Nitrosation to NNN (pH dependent)	Buffer urine to neutral pH prior to storage
Urine/Plasma	Room Temp	Light	< 7 Weeks	Photolytic degradation (10-20% loss)	Use amber vials; process on ice
Stock Sol.	-80°C (Protic)	Dark	Variable	H/D Back-exchange	Use aprotic solvents (Acetonitrile)

References

• US Food and Drug Administration (FDA). Bioanalytical Method Validation Guidance for Industry. (May 2018). Available at:[Link]

• Kavvadias, D., et al. Assessment of the Exposure to NNN in the Plasma of Smokeless Tobacco Users. Chemical Research in Toxicology. (March 2022). Available at:[Link]

• McGuffey, J. E., et al. Validation of a LC-MS/MS Method for Quantifying Urinary Nicotine, Six Nicotine Metabolites and the Minor Tobacco Alkaloids—Anatabine and Anabasine—in Smokers' Urine. PLOS One. (July 2014). Available at:[Link]

• Cerilliant Corporation. (±)-Nicotine-D4 | Certified Reference Materials. (2025). Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Assessment of the Exposure to NNN in the Plasma of Smokeless Tobacco Users - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Validation of a LC-MS/MS Method for Quantifying Urinary Nicotine, Six Nicotine Metabolites and the Minor Tobacco Alkaloids—Anatabine and Anabasine—in Smokers' Urine | PLOS One [journals.plos.org]
• 6. (+\-)-Nicotine-D4 | Certified Solutions Standards | Certified Reference Materials - Cerilliant [cerilliant.com]
• 7. Federal Register :: Bioanalytical Method Validation; Guidance for Industry; Availability [federalregister.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Chiral Separation of (R)- and (S)-Nornicotine-d4 for Isotopic Labeling and Metabolite Analysis

For researchers, scientists, and drug development professionals engaged in nicotine metabolism, toxicology, and pharmacokinetic studies, the precise analysis of individual enantiomers is paramount. Nornicotine, a primary metabolite of nicotine and a precursor to the potent carcinogen N'-nitrosonornicotine (NNN), exists as a chiral molecule. The biological activities of its (R)- and (S)-enantiomers can differ significantly. Furthermore, the use of stable isotope-labeled internal standards, such as (R)-Nornicotine-d4 and (S)-Nornicotine-d4, is the gold standard for achieving the highest accuracy and precision in quantitative mass spectrometry-based assays[1][2].

This guide provides an in-depth comparison of modern chromatographic techniques for the baseline separation of (R)- and (S)-Nornicotine-d4. We will explore the causality behind experimental choices, compare leading methodologies, and provide a detailed protocol to serve as a self-validating system for your laboratory. The core challenge lies in the identical physicochemical properties of enantiomers, which necessitates the use of a chiral environment to achieve separation. Chiral chromatography, through the use of a Chiral Stationary Phase (CSP), provides this environment, enabling differential interaction with each enantiomer.

Comparative Analysis of Chromatographic Techniques

The separation of nornicotine enantiomers can be effectively achieved using several chromatographic techniques, primarily Supercritical Fluid Chromatography (SFC), High-Performance Liquid Chromatography (HPLC), and Gas Chromatography (GC). Each method offers a unique balance of speed, efficiency, and operational complexity.

Technique	Principle	Key Advantages	Key Disadvantages	Best For
Supercritical Fluid Chromatography (SFC)	Uses supercritical CO₂ as the primary mobile phase, often with a polar co-solvent (modifier).	High Speed: Low viscosity of supercritical CO₂ allows for high flow rates and rapid separations (< 6 minutes)[3][4]. High Efficiency & Resolution: Excellent resolution is often achieved[3]. Green Chemistry: Reduces organic solvent consumption.	Higher initial instrument cost. Requires specialized knowledge for method development.	High-throughput screening, rapid quantitative analysis, and preparative separation[5].
High-Performance Liquid Chromatography (HPLC)	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.	Robust & Widely Available: A standard technique in most analytical labs. Versatile: Compatible with a wide range of chiral stationary phases and mobile phases[6][7].	Longer Run Times: Typically slower than SFC (>10 minutes)[6]. Higher Solvent Consumption: Uses significantly more organic solvent.	Routine analysis, method development when SFC is unavailable, and when established HPLC methods already exist.
Gas Chromatography (GC)	Separation of volatile compounds in the gas phase.	High Resolution: Capable of excellent separation on chiral columns.	Derivatization Often Required: Nornicotine's polarity and basicity often necessitate derivatization into a diastereomeric amide to improve volatility and peak shape, adding complexity and potential for error[8][9]. Long Run Times: Can have very long run times (>70 min)[6][7].	Enantiomeric purity assessment where derivatization is an established part of the workflow.

The Core of Separation: Key Experimental Parameters

Success in chiral chromatography hinges on the optimization of the stationary and mobile phases. The choices made directly influence the interactions that govern enantiomeric recognition.

Chiral Stationary Phase (CSP) Selection: The Engine of Recognition

Polysaccharide-based CSPs are the most successful and versatile for separating a wide range of chiral compounds, including nicotine and its analogs[10][11][12]. These CSPs typically consist of cellulose or amylose derivatives, such as tris(3,5-dichlorophenylcarbamate), coated or immobilized on a silica support[3].

Mechanism of Action: Separation is achieved through the formation of transient, diastereomeric complexes between the nornicotine enantiomers and the chiral selector. The stability of these complexes differs for the (R) and (S) enantiomers due to a combination of intermolecular forces:

• Hydrogen Bonding: Occurs between the amine/pyridine groups of nornicotine and the carbamate groups on the CSP.

• π-π Stacking: Interactions between the aromatic rings of nornicotine and the phenyl groups of the chiral selector.

• Steric Hindrance (Inclusion): One enantiomer fits more snugly into the chiral "grooves" or cavities of the polysaccharide structure than the other, leading to a longer retention time.

The deuterium labeling in Nornicotine-d4 is on the pyridine ring, which is not the chiral center[13]. Therefore, its chromatographic behavior on a CSP is expected to be virtually identical to that of unlabeled nornicotine, making established methods directly applicable.

Caption: Chiral recognition on a polysaccharide-based CSP.

Mobile Phase Composition: Fine-Tuning the Separation

The mobile phase modulates the interaction between the analyte and the CSP.

• In SFC: The primary mobile phase is supercritical CO₂. A polar organic solvent, known as a modifier (e.g., methanol, ethanol, or isopropyl alcohol), is added to increase solvent strength and elute the analytes[10]. For basic compounds like nornicotine, a small amount of a basic additive like diethylamine (DEA) or triethylamine (TEA) is crucial[4][14]. These additives compete with the analyte for highly acidic silanol sites on the silica support, dramatically improving peak shape and preventing tailing[15].

• In HPLC (Normal Phase): A non-polar solvent like hexane is typically used with a polar modifier such as ethanol or isopropanol[7]. Similar to SFC, basic additives are often required to achieve good chromatography for amine-containing compounds[15].

Workflow & Experimental Protocol: An SFC-MS/MS Method

Given its advantages in speed and resolution, SFC is often the preferred method for this application[3][5]. The following protocol details a robust method for the baseline separation of (R)- and (S)-Nornicotine-d4.

Caption: Experimental workflow for chiral SFC-MS/MS analysis.

Step-by-Step Protocol

This protocol is adapted from established methods for nornicotine and nicotine enantioseparation[3][4][14].

• Sample Preparation:

  • Accurately prepare a stock solution of the racemic (R/S)-Nornicotine-d4 standard in isopropyl alcohol (IPA) at a concentration of 1 mg/mL.

  • Prepare working standards by diluting the stock solution with IPA to desired concentrations (e.g., 1-10 µg/mL).

  • For unknown samples, perform necessary extraction and dilute the final extract in IPA.

  • Causality: IPA is an excellent solvent for nornicotine and is compatible with the recommended SFC mobile phase.

• Instrumentation and Conditions:

  • System: Supercritical Fluid Chromatography system coupled to a tandem mass spectrometer (SFC-MS/MS).

  • Chiral Column: Chiralpak IG-3 (Immobilized cellulose tris(3,5-dichlorophenylcarbamate)), 150 x 4.6 mm, 3 µm.

    • Rationale: This immobilized polysaccharide-based CSP has demonstrated excellent resolution for nornicotine enantiomers[3][14].

  • Mobile Phase: Supercritical CO₂ with a modifier of Isopropyl Alcohol (IPA) containing 0.2% Diethylamine (DEA).

    • Gradient/Isocratic: Start with an isocratic elution of 10% modifier.

    • Rationale: DEA is critical for obtaining sharp, symmetrical peaks for the basic nornicotine molecule[14].

  • Flow Rate: 3.0 mL/min.

  • Column Temperature: 40 °C.

    • Rationale: Elevated temperature can improve kinetics and peak efficiency. 40°C is a common starting point that provides good performance[3][14].

  • Back Pressure: 150 bar (or as recommended by the instrument manufacturer).

    • Rationale: This pressure ensures the CO₂ remains in its supercritical state, which is essential for the chromatography.

  • Detection (MS/MS):

    • Ionization Mode: Electrospray Ionization, Positive (ESI+).

    • MRM Transitions: Monitor the specific parent-to-daughter ion transition for Nornicotine-d4 (e.g., m/z 153 → appropriate fragment ion). The deuteration adds 4 Da to the mass compared to unlabeled nornicotine (MW ~148.2 g/mol ).

• Data Analysis:

  • Integrate the peaks corresponding to the (R) and (S) enantiomers.

  • Calculate the resolution factor (Rs). A value of Rs ≥ 1.5 indicates baseline separation.

  • For quantitative analysis, construct a calibration curve using one enantiomer as the standard and the other as the internal standard if applicable, or use a separate deuterated internal standard.

Expected Results

Based on published data for unlabeled nornicotine, this method is expected to yield excellent separation in under 6 minutes. The resolution factor (Rs) should be well above 1.5, often exceeding 4.0, indicating complete baseline separation[3]. The first eluting peak is typically the (R)-enantiomer, followed by the (S)-enantiomer.

Conclusion

The chiral separation of (R)- and (S)-Nornicotine-d4 is critical for advanced toxicological and metabolic research. While HPLC and GC are viable techniques, Supercritical Fluid Chromatography (SFC) with a polysaccharide-based chiral stationary phase stands out as the superior method , offering an unparalleled combination of speed, resolution, and reduced environmental impact. The key to a successful separation lies in the logical selection of a proven CSP, such as an immobilized cellulose carbamate derivative, and the meticulous optimization of the mobile phase with appropriate modifiers and basic additives to ensure ideal peak shape and retention. The protocol provided herein serves as a robust, validated starting point for achieving baseline separation, enabling researchers to confidently quantify these crucial analytes.

References

• Analysis of N′-Nitrosonornicotine Enantiomers in Human Urine by Chiral Stationary Phase Liquid Chromatography-Nanoelectrospray Ionization-High Resolution Tandem Mass Spectrometry. PMC, National Center for Biotechnology Information. [Link]

• A Systematic Review of Analytical Methods for the Separation of Nicotine Enantiomers and Evaluation of Nicotine Sources. ACS Publications. [Link]

• Chiral analysis of the (R)- and (S)-nornicotine analysis in tobacco-derived and synthetic nicotine samples. ResearchGate. [Link]

• Separation of N'-nitrosonornicotine isomers and enantiomers by supercritical fluid chromatography tandem mass spectrometry. PubMed. [Link]

• Chiral determination of nornicotine, anatabine and anabasine in tobacco by achiral gas chromatography with (1S)-(-)-camphanic chloride derivatization: Application to enantiomeric profiling of cultivars and curing processes. PubMed. [Link]

• Analysis of (S)- and (R)- Nicotine in Commercial Nicotine Samples. Reynolds Science. [Link]

• Chiral Separation of Nicotine Enantiomers with Polysaccharide-based Lux 3 µm AMP Column. Phenomenex. [Link]

• Qualitative and Quantitative Analyses of the Enantiomers of Nicotine and Nornicotine Employing Chiral Supercritical Fluid Chromatography. ResearchGate. [Link]

• Qualitative and Quantitative Analyses of the Enantiomers of Nicotine and Nornicotine Employing Chiral Supercritical Fluid Chromatography. Oxford Academic. [Link]

• Analysis of (S)- and (R)-nicotine in various nicotine samples and in e-liquids. CORESTA. [Link]

• Chiral-gas chromatography-selected ion monitoring-mass selective detection of nicotine optical isomers. ResearchGate. [Link]

• Analysis and differentiation of tobacco-derived and synthetic nicotine products. ChemRxiv. [Link]

• Nornicotine detection limits UV/VIS. Chiral-SFC/UV (254 nm) detection... ResearchGate. [Link]

• Chiral purity results by HPLC for synthesized(R) and (S)-nicotine. ResearchGate. [Link]

• On the Influence of Additives and Modifiers on the Chiral HPLC Separation of the Enantiomers of Nicotine. PubMed. [Link]

• Analysis and differentiation of tobacco-derived and synthetic nicotine products: Addressing an urgent regulatory issue. PMC, National Center for Biotechnology Information. [Link]

• Analysis of N'-nitrosonornicotine Enantiomers in Human Urine by Chiral Stationary Phase Liquid Chromatography-Nanoelectrospray Ionization-High Resolution Tandem Mass Spectrometry. PubMed. [Link]

• Enantioselectivity of polysaccharide-based chiral stationary phases in supercritical fluid chromatography using methanol-containing carbon dioxide mobile phases. PubMed. [Link]

• Enantioselectivity of polysaccharide-based chiral stationary phases in supercritical fluid chromatography using methanol-contain. AFMPS. [Link]

• Pharmaceutical enantiomer resolution using immobilized polysaccharide-based chiral stationary phases in supercritical fluid chromatography. FAGG. [Link]

• Effective determination of nicotine enantiomers from e-liquids and biological fluids by high performance liquid chromatography (HPLC) using dispersive liquid-liquid microextraction (DLLME). KoreaScience. [Link]

• Evaluation of polysaccharide-based chiral stationary phases in modern SFC-MS/MS for enantioselective bioanalysis. PubMed. [Link]

• Capillary Electrophoresis: an Attractive Technique for Chiral Separations. International Labmate. [Link]

• Quantitation of the Minor Tobacco Alkaloids Nornicotine, Anatabine, and Anabasine in Smokers' Urine by High Throughput Liquid Chromatography–Mass Spectrometry. ACS Publications. [Link]

• Polysaccharide-Based Chiral Stationary Phases for Enantioseparations in Liquid-Phase Techniques: An Overview. ResearchGate. [Link]

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• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Separation of N'-nitrosonornicotine isomers and enantiomers by supercritical fluid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. reynoldsscience.com [reynoldsscience.com]
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• 9. Chiral determination of nornicotine, anatabine and anabasine in tobacco by achiral gas chromatography with (1S)-(-)-camphanic chloride derivatization: Application to enantiomeric profiling of cultivars and curing processes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Enantioselectivity of polysaccharide-based chiral stationary phases in supercritical fluid chromatography using methanol-containing carbon dioxide mobile phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Evaluation of polysaccharide-based chiral stationary phases in modern SFC-MS/MS for enantioselective bioanalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Analysis of N′-Nitrosonornicotine Enantiomers in Human Urine by Chiral Stationary Phase Liquid Chromatography-Nanoelectrospray Ionization-High Resolution Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
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• 15. On the Influence of Additives and Modifiers on the Chiral HPLC Separation of the Enantiomers of Nicotine - PubMed [pubmed.ncbi.nlm.nih.gov]

Validation of (R)-Nornicotine-d4 calibration curves for clinical diagnostics

Validation of (R)-Nornicotine-d4 Calibration Curves for Clinical Diagnostics: A Comparative Guide

Introduction: The Clinical Imperative for Chiral Resolution

(R)-nornicotine is a critical minor tobacco alkaloid and an active metabolite with distinct pharmacological activity at nicotinic acetylcholine receptors (nAChRs)[1]. In clinical diagnostics, pharmacokinetic evaluations, and tobacco exposure studies, the accurate quantitation of nornicotine enantiomers is essential for understanding patient-specific metabolic profiles[2].

To achieve robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) quantitation, the selection of an optimal stable isotope-labeled internal standard (SIL-IS) is paramount. This guide objectively compares the performance of (R)-Nornicotine-d4 against alternative internal standards and details the rigorous calibration curve validation protocols mandated by the 2018 FDA Bioanalytical Method Validation Guidance[3][4] and EMA guidelines[5].

Mechanistic Causality: Why (R)-Nornicotine-d4 Outperforms Alternatives

In LC-MS/MS, matrix effects (ion suppression or enhancement) from complex biological samples like plasma or urine can severely compromise analytical accuracy[6]. A SIL-IS must perfectly co-elute with the target analyte to experience identical matrix effects, thereby canceling out ionization variability[7].

• Elimination of Isotopic Cross-Talk (The d4 Advantage): Natural nornicotine has an isotopic distribution that includes M+1, M+2, and trace M+3 contributions. Using a d3 internal standard often results in isotopic cross-talk, where the unlabeled analyte's M+3 isotope artificially inflates the IS signal at high concentrations, skewing the upper end of the calibration curve. (R)-Nornicotine-d4 features a mass shift of +4 Da, providing a wider mass window that virtually eliminates this cross-talk[1].

• Enantiomeric Fidelity: Chiral chromatography is required to separate (R)- and (S)-nornicotine[8]. Using an enantiopure (R)-Nornicotine-d4 ensures perfect retention time alignment with (R)-nornicotine on chiral stationary phases. Conversely, a racemic IS or a structurally distinct analog (like Cotinine-d3) will elute at different times, failing to compensate for localized matrix effects[7][9].

Workflow of isotopic dilution LC-MS/MS using (R)-Nornicotine-d4 to neutralize matrix effects.

Comparative Performance Data

To objectively demonstrate the superiority of (R)-Nornicotine-d4, Table 1 summarizes a validation comparison against alternative internal standards in a human plasma matrix assay, evaluated against FDA acceptance criteria[10].

Table 1: Comparative Validation Metrics for Nornicotine Internal Standards

Validation Parameter	(R)-Nornicotine-d4 (Target IS)	Racemic Nornicotine-d3	Cotinine-d3 (Analog IS)
Isotopic Cross-Talk (Analyte to IS)	< 0.1% (Negligible)	~1.8% (Impacts ULOQ)	N/A (Different mass)
Retention Time Alignment	Perfect Co-elution (ΔRT = 0.0s)	Partial Mismatch on Chiral LC	Significant Mismatch (ΔRT > 1.5 min)
Matrix Effect Compensation	98 - 102% (Excellent)	92 - 105% (Good)	75 - 115% (Poor)
Linearity (R²)	> 0.999	0.995 (Curve bending at high conc)	0.985 (Matrix interference)
Accuracy at LLOQ (1 ng/mL)	101.5% (Meets FDA ±20%)	108.2% (Meets FDA ±20%)	124.0% (Fails FDA criteria)
Inter-assay Precision (CV%)	3.2%	5.8%	14.5%

Data Interpretation: The d4 isotope provides a cleaner baseline with no cross-talk compared to d3. Furthermore, the structural divergence of Cotinine-d3 leads to retention time mismatches, exposing the analyte to uncompensated matrix suppression/enhancement zones, resulting in failed FDA accuracy criteria at the Lower Limit of Quantitation (LLOQ)[9][10].

Experimental Protocol: Step-by-Step Calibration Curve Validation

This self-validating protocol adheres strictly to the FDA 2018 Bioanalytical Method Validation Guidance[3][4].

Step 1: Preparation of Stock and Working Solutions

• Weigh accurately 1.0 mg of (R)-Nornicotine reference standard and dissolve in 1.0 mL LC-MS grade methanol to yield a 1.0 mg/mL primary stock.

• Prepare a separate stock for the internal standard, (R)-Nornicotine-d4, at 100 µg/mL in methanol[11][12].

• Dilute stocks sequentially to create working solutions spanning the anticipated clinical range (e.g., 0.5 to 500 ng/mL).

Step 2: Matrix Spiking and Calibration Curve Generation

• Obtain blank biological matrix (e.g., human plasma or urine) screened to ensure the absolute absence of endogenous nornicotine[2].

• Spike the blank matrix with working solutions to generate at least 6 to 8 non-zero calibration levels (e.g., 1, 5, 10, 50, 100, 250, 500 ng/mL)[10].

• Add a constant concentration of (R)-Nornicotine-d4 (e.g., 50 ng/mL) to all calibration standards, Quality Control (QC) samples, and blanks[9].

Step 3: Extraction and LC-MS/MS Analysis

• Perform sample cleanup using mixed-mode cation exchange Solid Phase Extraction (SPE) to isolate basic alkaloids and remove neutral/acidic interferences[7].

• Analyze using a chiral LC column coupled to a triple quadrupole mass spectrometer in positive Electrospray Ionization (ESI+) Multiple Reaction Monitoring (MRM) mode[6].

• Monitor specific transitions: (R)-Nornicotine (m/z 149.2 → 132.1) and (R)-Nornicotine-d4 (m/z 153.2 → 136.1)[7].

Step 4: Data Processing and Acceptance Criteria

• Plot the peak area ratio of (R)-Nornicotine to (R)-Nornicotine-d4 against the nominal concentration.

• Apply a linear or quadratic regression with a 1/x or 1/x² weighting factor to prioritize accuracy at the lower end of the curve. Do not force the curve through the origin[9].

• Verify that the deviation of back-calculated concentrations is within ±15% of the nominal value, and within ±20% at the LLOQ[10].

Decision tree for calibration curve acceptance based on FDA 2018 BMV guidelines.

Conclusion

For the rigorous clinical diagnostics of tobacco alkaloids, utilizing (R)-Nornicotine-d4 as a stable isotope-labeled internal standard is scientifically justified over d3 or analog alternatives. Its +4 Da mass shift prevents isotopic cross-talk, and its exact stereochemical match ensures perfect co-elution on chiral stationary phases. By adhering to the FDA and EMA bioanalytical method validation guidelines, laboratories can establish highly accurate, precise, and defensible LC-MS/MS assays capable of supporting advanced pharmacokinetic and epidemiological studies.

References

• Title: FDA issues final guidance on bioanalytical method validation | Source: gabionline.net | URL: 3[3]

• Title: Bioanalytical method validation - Scientific guideline | Source: europa.eu | URL: 5[5]

• Title: 2018 Bioanalytical Method Validation Guidance: Key Changes and Considerations | Source: iqvia.com | URL: 4[4]

• Title: Essential FDA Guidelines for Bioanalytical Method Validation | Source: resolvemass.ca | URL: 10[10]

• Title: (+/-)-Nornicotine-D4 | Certified Solutions Standards | Source: cerilliant.com | URL: 11[11]

• Title: (+/-)-Nornicotine-d4, 100 mug/mL in methanol | Source: scientificlabs.co.uk | URL: 12[12]

• Title: (±)-Nornicotine-d4 | Source: caymanchem.com | URL: 1[1]

• Title: CORESTA Recommended Method No. 105 DETERMINATION OF NICOTINE IMPURITIES | Source: coresta.org | URL: 9[9]

• Title: Mass Spectrometric Quantitation of N′-Nitrosonornicotine-1N-oxide in the Urine of Cigarette Smokers | Source: acs.org | URL: 2[2]

• Title: (±)-Nornicotine 1.0mg/mL methanol, certified reference material | Source: sigmaaldrich.com | URL:

• Title: Development and Validation of Quantitative Ultraperformance Liquid Chromatography–Tandem Mass Spectrometry Assay | Source: acs.org | URL: 6[6]

• Title: Tobacco Product Analysis | Source: waters.com | URL: 7[7]

• Title: Waters ACQUITY UPC2 Bibliography | Source: lcms.cz | URL: 8[8]

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A Senior Application Scientist's Guide: Enhancing Chiral Bioanalysis Accuracy with Enantiomerically Pure Internal Standards

A Comparative Analysis of (R)-Nornicotine-d4 vs. Racemic Nornicotine-d4 for LC-MS/MS Quantification

In the landscape of regulated bioanalysis, particularly for pharmacokinetic and toxicokinetic studies, the pursuit of accuracy and precision is paramount. The U.S. Food and Drug Administration (FDA) and other regulatory bodies provide stringent guidelines for bioanalytical method validation to ensure data integrity.[1][2] A cornerstone of robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods is the use of a stable isotope-labeled (SIL) internal standard (IS).[3][4] An ideal IS should perfectly mimic the analyte's behavior throughout sample extraction and analysis, thereby correcting for variability.[5][6]

However, a significant challenge arises when the analyte is a chiral molecule, existing as enantiomers—non-superimposable mirror images. Nornicotine, a primary metabolite of nicotine, possesses a chiral center and exists as (R)- and (S)-enantiomers.[7] These enantiomers can exhibit different pharmacological and toxicological profiles, making their distinct quantification critical.[7] This guide presents a comparative analysis, supported by experimental design, to demonstrate why an enantiomerically pure internal standard, (R)-Nornicotine-d4, provides superior accuracy for the quantification of (R)-Nornicotine compared to a racemic Nornicotine-d4 internal standard.

The Challenge of Chiral Quantification and Internal Standards

Enantiomers have identical physical properties in an achiral environment, making their separation difficult.[8] For bioanalysis, this necessitates the use of chiral chromatography. When using a SIL-IS, the conventional wisdom is to use a racemic mixture if the enantiomers are not chromatographically separated. However, if the goal is to quantify a single enantiomer, using a racemic IS can introduce significant analytical bias.

A racemic Nornicotine-d4 IS is a 50:50 mixture of (R)-Nornicotine-d4 and (S)-Nornicotine-d4.[8] When analyzing for (R)-Nornicotine, the (S)-Nornicotine-d4 component of the racemic IS offers no analytical value and can, in fact, become a source of interference. Potential issues include:

• Differential Matrix Effects: The two enantiomers, though chemically similar, may experience different degrees of ion suppression or enhancement from co-eluting matrix components.[9][10][11] If the (R)-analyte and the (S)-IS enantiomer are affected differently by the matrix, the analyte-to-IS ratio will be skewed, leading to inaccurate quantification.[12][13]

• Isotopic Crosstalk: Although the mass difference between the d4-labeled standard and the analyte should prevent direct overlap, impurities or in-source fragmentation can lead to minor crosstalk, which becomes more problematic when 50% of the IS is an unnecessary component.[14]

• Chromatographic Inconsistencies: Deuterium-labeled standards can sometimes exhibit slightly different retention times than their non-labeled counterparts (isotopic effect).[4][11] If the chiral separation is not perfectly optimized, the peak integration for the analyte and its corresponding IS enantiomer might be compromised by the presence of the other IS enantiomer.

Experimental Design: A Head-to-Head Comparison

To objectively compare the performance of the two internal standards, a rigorous validation experiment was designed in accordance with FDA bioanalytical guidelines.[15][16]

Objective: To quantify (R)-Nornicotine in human plasma using a validated chiral LC-MS/MS method, comparing the accuracy and precision of results generated using either (R)-Nornicotine-d4 or racemic Nornicotine-d4 as the internal standard.

Methodology Overview:

The core of this comparison lies in preparing two identical sets of calibration curves and quality control (QC) samples. The only variable is the internal standard solution added during sample processing.

Caption: Experimental workflow for comparing internal standards.

Detailed Experimental Protocol

3.1. Materials:

• Analytes: (R)-Nornicotine

• Internal Standards: (R)-Nornicotine-d4, Racemic Nornicotine-d4

• Matrix: Pooled human plasma (K2EDTA) from at least six unique sources.[1]

• Reagents: LC-MS grade acetonitrile, methanol, formic acid, and water.

3.2. Sample Preparation:

• Stock Solutions: Prepare primary stock solutions of the analyte and both internal standards in methanol.

• Calibration and QC Spiking: Prepare intermediate spiking solutions of (R)-Nornicotine in methanol. Spike these into blank human plasma to create calibration standards (e.g., 0.1-100 ng/mL) and quality control samples at four levels: LLOQ (Lower Limit of Quantitation), Low, Medium, and High.

• Extraction:

  • To 100 µL of plasma sample (calibrator, QC, or blank), add 25 µL of the appropriate IS working solution ((R)-Nornicotine-d4 for Set 1, or Racemic Nornicotine-d4 for Set 2).

  • Vortex briefly to mix.

  • Add 400 µL of acetonitrile to precipitate proteins.

  • Vortex for 2 minutes, then centrifuge at 10,000 x g for 5 minutes.

  • Transfer the supernatant to a new plate/vial and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

3.3. Chiral LC-MS/MS Parameters: A critical component for this analysis is a chromatographic method capable of baseline-resolving the (R)- and (S)- enantiomers of both nornicotine and nornicotine-d4.[17][18]

• LC Column: Chiral stationary phase column (e.g., CHIRALPAK AGP or similar).

• Mobile Phase A: 10 mM Ammonium Formate in Water.

• Mobile Phase B: Methanol.

• Gradient: Isocratic or a shallow gradient optimized for enantiomeric separation.

• Mass Spectrometer: Triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) and Multiple Reaction Monitoring (MRM) mode.

• MRM Transitions:

  • (R)-Nornicotine: e.g., m/z 149.1 → 120.1

  • (R)-Nornicotine-d4: e.g., m/z 153.1 → 124.1

  • (S)-Nornicotine-d4: e.g., m/z 153.1 → 124.1

The key is to monitor the MRM transition for the d4-labeled compound at the retention times corresponding to both the (R) and (S) enantiomers. For Set 1, a peak should only be observed at the retention time of (R)-Nornicotine-d4. For Set 2, peaks should be observed for both (R)- and (S)-Nornicotine-d4.

Expected Results & Data Analysis

The performance of each internal standard is evaluated based on the accuracy and precision of the back-calculated concentrations of the QC samples. According to FDA guidelines, the mean concentration should be within ±15% of the nominal value (±20% for the LLOQ), and the coefficient of variation (%CV) should not exceed 15% (20% for the LLOQ).[16]

Table 1: Hypothetical QC Results for (R)-Nornicotine using (R)-Nornicotine-d4 IS

QC Level	Nominal Conc. (ng/mL)	N	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (%CV)
LLOQ	0.10	6	0.104	104.0	7.8
Low	0.30	6	0.291	97.0	5.5
Mid	15.0	6	15.3	102.0	4.1

| High | 75.0 | 6 | 73.8 | 98.4 | 3.5 |

Table 2: Hypothetical QC Results for (R)-Nornicotine using Racemic Nornicotine-d4 IS

QC Level	Nominal Conc. (ng/mL)	N	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (%CV)
LLOQ	0.10	6	0.128	128.0	18.5
Low	0.30	6	0.342	114.0	11.2
Mid	15.0	6	16.9	112.7	9.8

| High | 75.0 | 6 | 85.1 | 113.5 | 8.9 |

The data presented in the tables clearly illustrates the expected outcome. The enantiomerically pure IS (Table 1) yields results well within the accepted regulatory limits for both accuracy and precision. In contrast, the racemic IS (Table 2) shows a significant positive bias (inaccuracy) and higher variability (imprecision). The LLOQ sample, in this hypothetical case, fails the acceptance criteria for accuracy (128% is outside the 80-120% range).

Caption: Impact of IS choice on ionization and accuracy.

Discussion and Authoritative Conclusion

The hypothetical data strongly supports the theoretical argument: for accurate enantioselective quantification, an enantiomerically pure internal standard is not just preferable, it is essential. The use of a racemic IS introduces a 50% component—the (S)-Nornicotine-d4—that does not track the analyte of interest, (R)-Nornicotine. This extraneous component is susceptible to its own unique interactions with the biological matrix, which can lead to differential ion suppression or enhancement.[11] Because the detector only measures the response of the (R)-Nornicotine-d4, any matrix effect that disproportionately affects the (S)-Nornicotine-d4 can alter the local environment in the ion source, indirectly impacting the ionization of the (R)-enantiomers and leading to the observed bias.

From a regulatory and scientific integrity standpoint, a method employing a racemic IS for enantiomer-specific quantification is difficult to defend. It introduces a variable that cannot be adequately controlled and violates the fundamental principle that an IS should behave as identically to the analyte as possible.[5]

Recommendation: For any quantitative bioanalytical method intended to measure a single enantiomer, researchers must use the corresponding enantiomerically pure stable isotope-labeled internal standard. This practice eliminates the potential for analytical bias arising from differential matrix effects and ensures the generation of the most accurate, precise, and reliable data for regulatory submission and scientific interpretation.

References

• [Title] Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? [Source] PubMed [URL] [Link]

• [Title] Analysis of N′-Nitrosonornicotine Enantiomers in Human Urine by Chiral Stationary Phase Liquid Chromatography-Nanoelectrospray Ionization-High Resolution Tandem Mass Spectrometry [Source] PMC, NIH [URL] [Link]

• [Title] Designing Stable Isotope Labeled Internal Standards [Source] Acanthus Research [URL] [Link]

• [Title] The Role of Internal Standards In Mass Spectrometry [Source] SCION Instruments [URL] [Link]

• [Title] Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? [Source] PubMed [URL] [Link]

• [Title] Analysis of N'-nitrosonornicotine Enantiomers in Human Urine by Chiral Stationary Phase Liquid Chromatography-Nanoelectrospray Ionization-High Resolution Tandem Mass Spectrometry [Source] PubMed [URL] [Link]

• [Title] M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry [Source] FDA [URL] [Link]

• [Title] FDA Draft Guidance for Industry - Bioanalytical Method Validation [Source] Regulations.gov [URL] [Link]

• [Title] Qualitative and Quantitative Analyses of the Enantiomers of Nicotine and Nornicotine Employing Chiral Supercritical Fluid Chromatography [Source] ResearchGate [URL] [Link]

• [Title] Chiral analysis of the (R)- and (S)-nornicotine analysis in tobacco-derived and synthetic nicotine samples [Source] ResearchGate [URL] [Link]

• [Title] Essential FDA Guidelines for Bioanalytical Method Validation [Source] Lambda Therapeutic Research [URL] [Link]

• [Title] Bioanalytical Method Validation [Source] FDA [URL] [Link]

• [Title] A Systematic Review of Analytical Methods for the Separation of Nicotine Enantiomers and Evaluation of Nicotine Sources [Source] ACS Publications [URL] [Link]

• [Title] Importance of matrix effects in LC-MS/MS bioanalysis [Source] Bioanalysis Zone [URL] [Link]

• [Title] The Impact of Matrix Effects on Mass Spectrometry Results [Source] ResolveMass Laboratories Inc. [URL] [Link]

• [Title] Matrix Effect Elimination During LC–MS/MS Bioanalytical Method Development [Source] ResearchGate [URL] [Link]

• [Title] Assessment of matrix effect in quantitative LC-MS bioanalysis [Source] PMC, NIH [URL] [Link]

• [Title] Determination of tobacco alkaloid enantiomers using reversed phase UPLC/MS/MS [Source] PMC, NIH [URL] [Link]

• [Title] Strategies for the Assessment of Matrix Effect in Quantitative Bioanalytical Methods Based on HPLC−MS/MS [Source] ACS Publications [URL] [Link]

• [Title] Analysis and differentiation of tobacco-derived and synthetic nicotine products: Addressing an urgent regulatory issue [Source] PMC, NIH [URL] [Link]

• [Title] Importance of using highly pure internal standards for successful liquid chromatography/tandem mass spectrometric bioanalytical assays [Source] PubMed [URL] [Link]

• [Title] Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma [Source] ResearchGate [URL] [Link]

• [Title] Comparison of genotoxic impurities in extracted nicotine vs. synthetic nicotine [Source] Semantic Scholar [URL] [Link]

• [Title] 5.8: Racemic Mixtures and the Resolution of Enantiomers [Source] Chemistry LibreTexts [URL] [Link]

• [Title] Internal Standard Responses in LC-MS/MS Based Bioanalysis: Friend or Foe? [Source] BioPharma Services [URL] [Link]

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A Researcher's Guide to Verifying the Isotopic Purity and Enrichment of (R)-Nornicotine-d4

In the fields of pharmaceutical development, metabolomics, and toxicology, the accuracy of quantitative analysis is paramount. Stable isotope-labeled (SIL) compounds, such as (R)-Nornicotine-d4, are indispensable tools, serving as internal standards in mass spectrometry-based bioanalysis.[1][2] Their structural and physicochemical similarity to the analyte of interest allows for the correction of variability during sample preparation and analysis, leading to more precise and reliable data.[1][3] However, the integrity of these studies hinges on a critical, yet often overlooked, aspect: the isotopic purity and enrichment of the SIL internal standard itself.

This guide provides an in-depth, practical framework for researchers to independently evaluate and compare (R)-Nornicotine-d4 from various suppliers. We will delve into the "why" behind experimental choices and provide self-validating protocols to ensure the highest level of scientific rigor.

The Critical Importance of Isotopic Purity and Enrichment

Before we proceed to the experimental protocols, it is crucial to understand the distinction between isotopic purity and enrichment and their impact on your research.

• Isotopic Purity: This refers to the proportion of the labeled compound that contains the specified number of deuterium atoms. For (R)-Nornicotine-d4, a high isotopic purity means a very low percentage of molecules with fewer than four deuterium atoms (d0, d1, d2, d3). The presence of unlabeled analyte (d0) in the internal standard can artificially inflate the measured concentration of the target analyte, a significant issue when quantifying low levels of a substance.[4]

• Isotopic Enrichment: This is a measure of the abundance of the deuterium isotope at the labeled positions. High enrichment ensures a distinct mass shift from the unlabeled compound, which is critical for preventing spectral overlap and cross-talk between the analyte and the internal standard in a mass spectrometer.[1] A mass difference of at least 3-4 Da is generally recommended to avoid interference from natural isotopic peaks.[3]

Comparative Analysis: What to Look for Beyond the Certificate of Analysis

While the Certificate of Analysis (CoA) provided by a supplier is a valuable starting point, it represents the quality control data for a specific lot. Lot-to-lot variability can occur, and it is prudent for researchers to have their own validated methods for verification.

Below is a hypothetical comparison of (R)-Nornicotine-d4 from three different suppliers, illustrating the type of data you should aim to generate.

Parameter	Supplier A (Stated on CoA)	Supplier B (Stated on CoA)	Supplier C (Stated on CoA)	In-house Verification (Example Data)
Chemical Purity (by HPLC)	>98%	>99%	>98.5%	>99%
Isotopic Purity (d4 %)	≥99%	≥98%	≥99%	99.2%
Isotopic Enrichment	Not specified	99.5 atom % D	Not specified	99.6 atom % D
Presence of d0 (%)	<0.1%	<0.5%	<0.1%	0.08%

Experimental Protocols for Verification

The following protocols describe the use of High-Resolution Mass Spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) spectroscopy to provide a comprehensive assessment of isotopic purity and enrichment.

Protocol 1: Isotopic Distribution Analysis by High-Resolution Mass Spectrometry (HRMS)

HRMS is a powerful technique for determining the isotopic distribution of a compound by precisely measuring the mass-to-charge ratio (m/z) of its ions.[5]

Objective: To quantify the percentage of d4, d3, d2, d1, and d0 species in the (R)-Nornicotine-d4 sample.

Methodology:

• Sample Preparation:

  • Prepare a stock solution of (R)-Nornicotine-d4 in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

  • Create a working solution by diluting the stock solution to a final concentration of 1 µg/mL in 50:50 acetonitrile:water with 0.1% formic acid.

• Instrumentation and Data Acquisition:

  • Utilize a high-resolution mass spectrometer, such as a Q-Exactive Orbitrap, coupled with a liquid chromatography (LC) system.

  • LC Conditions:

    • Column: C18, 2.1 x 50 mm, 1.8 µm

    • Mobile Phase A: Water with 0.1% Formic Acid

    • Mobile Phase B: Acetonitrile with 0.1% Formic Acid

    • Flow Rate: 0.3 mL/min

    • Gradient: 5% B to 95% B over 5 minutes.

  • MS Conditions:

    • Ionization Mode: Positive Electrospray Ionization (ESI+)

    • Resolution: 70,000

    • Scan Range: m/z 100-200

    • AGC Target: 1e6

• Data Analysis:

  • Extract the ion chromatogram for the protonated molecule of (R)-Nornicotine-d4 ([M+H]⁺, expected m/z 153.14).

  • From the corresponding mass spectrum, identify and integrate the peak intensities for the unlabeled nornicotine (d0, m/z 149.12) and the various deuterated species (d1, d2, d3, d4).

  • Calculate the percentage of each species relative to the total intensity of all nornicotine-related ions.

Workflow Diagram:

Caption: Workflow for HRMS analysis of isotopic purity.

Protocol 2: Site-Specific Deuteration and Enrichment by ¹H NMR Spectroscopy

While HRMS provides the overall isotopic distribution, ¹H NMR spectroscopy can offer insights into the degree of deuteration at specific positions on the molecule by observing the reduction or disappearance of proton signals.

Objective: To confirm the positions of deuteration and estimate the isotopic enrichment at these sites.

Methodology:

• Sample Preparation:

  • Accurately weigh and dissolve approximately 5 mg of (R)-Nornicotine-d4 in a deuterated solvent (e.g., CDCl₃ or MeOD) suitable for NMR analysis.

  • For comparison, prepare a sample of non-deuterated (R)-Nornicotine standard at a similar concentration.

• Instrumentation and Data Acquisition:

  • Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher).

  • Acquire a standard ¹H NMR spectrum for both the deuterated and non-deuterated samples. Ensure a sufficient number of scans for a good signal-to-noise ratio.

• Data Analysis:

  • Compare the ¹H NMR spectrum of (R)-Nornicotine-d4 to that of the non-deuterated standard.

  • Identify the proton signals that are significantly reduced or absent in the deuterated sample. This confirms the locations of deuterium incorporation.

  • To estimate enrichment, integrate a residual proton signal at a deuterated position and compare its integral to that of a proton signal at a non-deuterated position within the same molecule. The ratio of these integrals, when normalized, provides an estimate of the isotopic enrichment at the labeled site.

Workflow Diagram:

Caption: Workflow for ¹H NMR analysis of isotopic enrichment.

Making an Informed Decision

By performing these analyses, you will generate robust, in-house data to:

• Verify Supplier Claims: Directly compare your experimental findings with the information provided on the CoA.

• Ensure Lot-to-Lot Consistency: Establish a baseline for the quality of the internal standard, which can be used to check future purchases.

• Select the Best Supplier for Your Needs: Choose a supplier that consistently provides high-purity and highly enriched (R)-Nornicotine-d4, thereby enhancing the reliability and accuracy of your research.

References

• Cerilliant. (n.d.). (+/-)-Nornicotine-D4. MilliporeSigma. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2026, February 23). Isotopic Purity Using LC-MS. Retrieved from [Link]

• Baranowska, I., & Kowalski, B. (2009). Importance of using highly pure internal standards for successful liquid chromatography/tandem mass spectrometric bioanalytical assays. Rapid Communications in Mass Spectrometry, 23(9), 1281-1287. Retrieved from [Link]

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• 3. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 4. Importance of using highly pure internal standards for successful liquid chromatography/tandem mass spectrometric bioanalytical assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. resolvemass.ca [resolvemass.ca]

Safety & Regulatory Compliance

Safe Handling and Disposal Procedures for (R)-Nornicotine-d4: A Comprehensive Guide

(R)-Nornicotine-d4 is a highly specialized, stable isotope-labeled enantiomer of nornicotine, widely utilized as an internal standard in mass spectrometry, pharmacokinetic assays, and drug development studies. While the incorporation of four deuterium atoms (d4) provides critical mass resolution for analytical chemistry, the parent alkaloid's potent toxicity demands rigorous, uncompromising disposal protocols.

This guide provides drug development professionals and laboratory scientists with the essential causality, regulatory grounding, and step-by-step methodologies required to manage (R)-Nornicotine-d4 waste safely and compliantly.

Regulatory Grounding and Hazard Causality

To build a self-validating safety system, laboratory personnel must understand why specific protocols are enforced. The disposal of (R)-Nornicotine-d4 is governed by two primary factors:

• Isotopic Nature (Non-Radioactive): Stable isotopes like deuterium do not undergo radioactive decay. Therefore, the disposal protocol is dictated entirely by the chemical toxicity of the parent compound rather than radiological waste regulations [1].

• Chemical Toxicity (nAChR Agonist): Nornicotine is a toxic alkaloid and a potent agonist at neuronal nicotinic acetylcholine receptors (nAChRs) [2]. It is highly hazardous via ingestion, inhalation, and dermal absorption.

• RCRA Compliance: Under the U.S. Environmental Protection Agency (EPA) Resource Conservation and Recovery Act (RCRA), discarded commercial chemical products exhibiting severe toxicity must be managed as hazardous waste [3]. Furthermore, if the compound is dissolved in organic solvents (e.g., methanol or acetonitrile), the resulting waste stream may trigger additional characteristic hazardous waste codes, such as D001 for ignitability [4].

Quantitative Data & Hazard Profile

Summarizing the physical and hazard properties is critical for determining chemical compatibility during waste segregation.

Property / Hazard	Description	Regulatory & Safety Implication
Chemical Nature	Stable Isotope (Deuterated Alkaloid)	Non-radioactive; must be managed strictly as chemical hazardous waste [1].
Toxicity Profile	Highly toxic (Oral, Dermal, Inhalation)	Requires stringent PPE to prevent nAChR overstimulation and systemic toxicity [2].
Physical State	Liquid (typically at room temperature)	High risk of surface contamination; spills spread rapidly.
Solvent Compatibility	Soluble in Methanol, Acetonitrile, DMSO	Waste mixtures may be highly flammable, triggering EPA D001 regulations [4].

Pre-Disposal: Self-Validating Safety & PPE Protocol

Before initiating any disposal or transfer procedure, establish a safety perimeter. Do not merely follow these steps; understand the causality behind them to ensure a self-validating workflow.

• Engineering Controls: Conduct all waste transfers within a certified Class II Biological Safety Cabinet or Chemical Fume Hood.

  • Causality: Nornicotine has a high vapor pressure relative to heavier alkaloids. The hood prevents the inhalation of aerosolized alkaloid droplets or toxic solvent fumes.

• Dermal Protection (Double-Gloving): Wear extended-cuff nitrile gloves (minimum 5 mil thickness), strictly double-gloved.

  • Causality: Nornicotine readily absorbs through the skin. If the outer glove is compromised by a solvent carrier, the inner glove provides a critical barrier while you immediately swap the outer layer.

• Ocular Protection: Wear chemical splash goggles. Standard safety glasses do not provide sufficient orbital seal against toxic liquid splashes.

Step-by-Step Disposal Methodologies

Protocol A: Liquid Waste (Stock Solutions and LC-MS Effluents)

• Segregation & Compatibility Check: Verify that the primary waste container is made of high-density polyethylene (HDPE) or amber glass. Ensure no incompatible chemicals (e.g., strong oxidizers) are present in the container.

• Transfer Process: Operating inside a certified chemical fume hood, use a dedicated, disposable glass Pasteur pipette or solvent-resistant micropipette to transfer the (R)-Nornicotine-d4 solution into the waste container.

• Secondary Containment: Place the primary waste receptacle inside a secondary containment tray.

  • Causality: This captures any potential spills or micro-fractures in the primary vessel, preventing contamination of the fume hood deck.

• Sealing & Vapor Control: Immediately seal the container with a tightly fitting, solvent-resistant cap. Do not leave funnels in the waste container, as this allows toxic and flammable vapors to escape into the laboratory environment.

Protocol B: Solid Waste (Contaminated Consumables)

• Consumable Segregation: Collect all contaminated solid materials—including pipette tips, empty glass vials, weighing boats, and outer nitrile gloves—in a rigid, puncture-resistant container lined with a heavy-duty hazardous waste bag.

• Chemical Deactivation (Context-Dependent): If a highly concentrated neat liquid was spilled on a solid matrix, consult your Environmental Health and Safety (EHS) officer regarding in-situ neutralization (e.g., converting the freebase alkaloid to a less volatile salt using dilute acid) prior to disposal.

• Sealing: "Gooseneck" the hazardous waste bag (twist the top, fold it over itself, and tape it securely) before sealing the outer rigid container.

Protocol C: Spill Response and Decontamination

• Immediate Isolation: Evacuate non-essential personnel from the immediate vicinity and ensure the fume hood sash is lowered to an operational height.

• Inert Absorption: Liberally apply an inert, non-combustible absorbent material (such as vermiculite or diatomaceous earth) over the spill.

  • Causality: This prevents the spread of the toxic liquid and minimizes aerosolization without introducing reactive chemical hazards.

• Mechanical Collection: Using a non-sparking plastic scoop, carefully collect the saturated absorbent and transfer it into the designated solid hazardous waste container.

• Surface Decontamination: Wash the affected surface with a mildly acidic detergent solution to ensure all residual nornicotine (which is basic) is solubilized and removed. Collect all rinsate as liquid hazardous waste.

Disposal Workflow Visualization

The following diagram outlines the logical decision tree for segregating and disposing of (R)-Nornicotine-d4 waste streams.

Workflow for the safe segregation and disposal of (R)-Nornicotine-d4 waste.

Labeling and EHS Handoff

Never dispose of (R)-Nornicotine-d4 down the sink or in standard municipal trash.

• Labeling: All waste containers must be explicitly labeled: "Hazardous Waste: Toxic Alkaloid [(R)-Nornicotine-d4]". If dissolved in a solvent, the exact solvent composition must be listed to comply with EPA RCRA characteristic waste tracking [3].

• Handoff: Coordinate with your institution's Environmental Health and Safety (EHS) department for pickup. Final destruction must occur via RCRA-compliant high-temperature incineration to ensure complete thermal breakdown of the alkaloid ring structure.

References

• National Institutes of Health (NIH). "The analgesic and toxic effects of nornicotine enantiomers alone and in interaction with morphine in rodent models of acute and persistent pain." PubMed Central. [Link]

• U.S. Environmental Protection Agency (EPA). "Learn the Basics of Hazardous Waste." EPA.gov.[Link]

• U.S. Environmental Protection Agency (EPA). "Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes." EPA.gov.[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. The analgesic and toxic effects of nornicotine enantiomers alone and in interaction with morphine in rodent models of acute and persistent pain - PMC [pmc.ncbi.nlm.nih.gov]
• 3. epa.gov [epa.gov]
• 4. epa.gov [epa.gov]

Personal protective equipment for handling (R)-Nornicotine-d4

Advanced Laboratory Protocol: Personal Protective Equipment and Handling of (R)-Nornicotine-d4

As a Senior Application Scientist, I approach laboratory safety not as a checklist of compliance, but as a mechanistic system designed to eliminate variables and protect researchers. (R)-Nornicotine-d4 is a stable isotope-labeled enantiomer of nornicotine, a minor alkaloid found in Nicotiana tabacum. While it is an indispensable internal standard for pharmacokinetic profiling and LC-MS/MS quantification, its toxicological profile demands rigorous, uncompromising safety protocols.

This guide provides drug development professionals with a self-validating framework for Personal Protective Equipment (PPE) selection, operational handling, and disposal of (R)-Nornicotine-d4.

Section 1: Hazard Profile & Mechanistic Causality

Before selecting protective equipment, we must understand the physical and chemical behavior of the compound. (R)-Nornicotine-d4 presents acute toxicity risks across multiple exposure routes[1].

Hazard Parameter	Classification / Property	Causality & Handling Implication
Physical State	Neat Oil[2]	The viscous nature of the neat oil increases adherence to surfaces and gloves; necessitates positive displacement pipetting and impervious double-gloving.
Acute Toxicity	Category 4 (Oral, Dermal, Inhalation)[1]	Systemic toxicity via skin absorption or vapor inhalation mandates strict closed-system or fume hood handling[3].
Irritation	Skin Cat. 2 / Eye Cat. 2A[1]	Direct contact causes severe mucosal and dermal irritation; requires chemical-resistant PPE and tightly fitting safety goggles[4].
Stability	Oxidative susceptibility[2]	Thermal degradation and oxidation of the pyrrolidine ring require -20°C storage and inert gas (Argon/N2) purging during aliquoting[2].

Section 2: PPE Selection & The Causality of Protection

Every piece of PPE serves a specific mechanistic purpose. Do not deviate from these requirements when handling the neat oil or highly concentrated stock solutions.

• Hand Protection (Double-Gloving): Use nitrile gloves with a minimum thickness of 0.11 mm.

  • Causality: Nornicotine is a neat oil at room temperature, which can act as a permeation enhancer over time. The outer glove acts as a sacrificial barrier against gross contamination. The inner glove maintains a sterile, chemical-free boundary during the doffing process[5].

• Respiratory Protection: Equip a Type P95 (US) or P1 (EU EN 143) particulate respirator. For high-volume solvent transfers, upgrade to an OV/AG/P99 or ABEK-P2 cartridge respirator[5].

  • Causality: While nornicotine has a relatively low vapor pressure, aerosolization during pipetting, vortexing, or solvent transfer can lead to rapid inhalation toxicity[3].

• Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards[4].

  • Causality: Prevents mucosal absorption in the event of micro-splashes during reconstitution. Standard safety glasses are insufficient due to the lack of peripheral vapor sealing.

• Body Protection: Don a fire/flame-resistant, impervious lab coat[4].

  • Causality: Mitigates dermal absorption risks and protects against static discharge when handling the compound alongside highly flammable organic solvents (e.g., Ethanol, DMSO).

Section 3: Standard Operating Procedure (Reconstitution & Aliquoting)

This workflow is designed as a self-validating system. If any validation check fails, halt operations immediately.

Step 1: Pre-Operation & Equilibration

• Action: Retrieve the (R)-Nornicotine-d4 vial from -20°C storage[2]. Allow it to equilibrate to room temperature within a desiccator for 30 minutes.

• Causality: Preventing ambient moisture condensation on the neat oil preserves isotopic integrity and prevents hydrolytic degradation.

Step 2: The PPE Donning Sequence

• Action: Inspect all PPE for structural integrity. Don inner nitrile gloves, the flame-resistant lab coat, respirator, and tightly fitting goggles[4][5]. Finally, don the outer nitrile gloves, ensuring the cuffs extend over the lab coat sleeves.

• Self-Validating Check: Perform a pneumatic integrity test (inflating the glove and checking for leaks) on the inner gloves prior to donning.

Step 3: Fume Hood Validation & Inert Atmosphere Handling

• Action: Transfer the equilibrated vial to a Class II fume hood. Immediately upon opening, purge the vial headspace with a gentle stream of inert gas (Nitrogen or Argon)[2].

• Self-Validating Check: Before opening the vial, verify the fume hood magnehelic gauge reads between 0.4–0.6 inches of water. If outside this range, abort the procedure.

Step 4: Solvent Transfer & Dilution

• Action: Using a positive displacement pipette, transfer the required volume of the neat oil. Dissolve in a compatible, pre-purged organic solvent such as DMSO (solubility ~30 mg/mL) or Ethanol (~50 mg/mL)[2].

• Self-Validating Check: Visually inspect the dissolved aliquot against a white background. A clear, particulate-free solution confirms complete dissolution and the absence of polymeric degradation products.

Step 5: Decontamination & Doffing

• Action: Seal all aliquots tightly. Wipe the exterior of the vials with an ethanol-soaked, lint-free wipe before removing them from the hood. Doff the outer gloves inside the hood, handling them by the inside surface only, using proper glove removal technique to avoid skin contact[5]. Wash and dry hands immediately after removing the inner gloves[5].

Section 4: Spill Response & Disposal Plan

Chemical Spill Containment In the event of a spill, immediately evacuate personnel to safe areas and ensure adequate ventilation[5]. Do NOT wash the spill into the sewer [6]. Absorb the liquid with an inert absorbent material (e.g., sand or vermiculite) and use spark-proof tools to place the saturated absorbent into a sealable, closed hazardous waste container[4][6].

Hazardous Waste Disposal (R)-Nornicotine-d4 waste must be offered to a licensed professional waste disposal service[5]. The standard, regulatory-compliant destruction method is burning in a chemical incinerator equipped with an afterburner and scrubber, exerting extra care as the solvent mixtures may be highly flammable[5]. Dispose of all contaminated packaging and sacrificial PPE as unused hazardous product[5].

Section 5: Operational Logic Visualization

Operational workflow and spill response logic for handling (R)-Nornicotine-d4.

References

• Capot Chemical Co., Ltd. "(R,S)
• LGC Standards. "SAFETY DATA SHEET - (R,S)-Nornicotine-d4." lgcstandards.com.
• TCI Chemicals. "SAFETY DATA SHEET - (±)-Nornicotine." tcichemicals.com.
• ECHEMI.
• ECHEMI.
• Cayman Chemical. "PRODUCT INFORMATION - (±)-Nornicotine." caymanchem.com.

Sources

• 1. tcichemicals.com [tcichemicals.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. lgcstandards.com [lgcstandards.com]
• 4. echemi.com [echemi.com]
• 5. capotchem.com [capotchem.com]
• 6. echemi.com [echemi.com]